Pyrido[3,4-b]pyrazine-8-carboxylic acid (CAS: 1023815-46-4) is a highly specialized, electron-deficient bicyclic heterocyclic building block. Characterized by a pyridine ring fused to a pyrazine system, this scaffold has emerged as a "privileged structure" in both advanced drug discovery and organic optoelectronics. This technical guide provides an in-depth analysis of its physicochemical properties, structural reactivity, and field-proven methodologies for its incorporation into complex molecular architectures.
Molecular Identity and Physicochemical Parameters
Understanding the baseline physical chemistry of this compound is critical for predicting its solubility, reactivity, and behavior in biological or material systems. The highly conjugated, nitrogen-rich core significantly alters the standard properties of the carboxylic acid moiety.
Mechanistic Insight: The predicted pKa of -2.06[1] reflects the extreme electron deficiency of the pyrazine/pyridine nitrogens. The protonation of these nitrogens is highly unfavorable due to the strong electron-withdrawing nature of the fused system. Conversely, the 8-carboxylic acid proton is highly acidic (estimated pKa ~2.5–3.0) because the resulting carboxylate anion is heavily stabilized by the inductive pull of the three aromatic nitrogen atoms.
Structural Chemistry and Electronic Properties
The pyrido[3,4-b]pyrazine core is a classic example of an electron-poor heteroaromatic system. The interplay between the carboxylic acid at the 8-position and the fused nitrogens dictates the molecule's reactivity profile.
Hydrogen-Bonding Network: The nitrogen atoms act as potent hydrogen-bond acceptors. In medicinal chemistry, this is frequently exploited to anchor the molecule to the hinge region of kinase enzymes[2].
Nucleophilic Aromatic Substitution (S_NAr): The electron-withdrawing effect of the three nitrogens severely depletes the electron density of the carbon backbone. If functionalized with halogens, the core becomes highly susceptible to S_NAr reactions.
Carboxylate Activation: The electron deficiency reduces the nucleophilicity of the carboxylate oxygen. Consequently, standard esterification or amidation requires highly reactive coupling reagents (e.g., HATU) to overcome the activation energy barrier[3].
Fig 1. Electronic interplay and reactivity mapping of Pyrido[3,4-b]pyrazine-8-carboxylic acid.
Applications in Advanced Therapeutics and Materials
Oncology and Splicing Modulation
Pyrido[3,4-b]pyrazine derivatives are heavily utilized in the synthesis of small-molecule therapeutics. Recent patent literature highlights the use of Pyrido[3,4-b]pyrazine-8-carboxylic acid as a critical intermediate in the development of compounds designed to modulate pre-mRNA splicing[3]. Furthermore, the broader pyrazine and pyridopyrazine classes are foundational scaffolds for kinase inhibitors targeting RET, mTOR, and CDK9 pathways in cancer therapy[2].
Organic Optoelectronics
Beyond biology, the electron-accepting nature of the pyrido[3,4-b]pyrazine moiety makes it an ideal building block for materials science. It is frequently conjugated with electron-rich units (like benzodithiophene) to create low-bandgap alternating copolymers for bulk heterojunction (BHJ) solar cells. Additionally, it serves as a robust electron-withdrawing core in the design of sensitizers for dye-sensitized solar cells (DSSCs)[4].
Experimental Methodology: Amide Coupling Protocol
To utilize Pyrido[3,4-b]pyrazine-8-carboxylic acid in drug discovery, chemists frequently convert the carboxylic acid into an amide. The following protocol outlines a self-validating, highly efficient HATU-mediated coupling workflow[3].
Causality of Reagent Selection
Why use HATU instead of standard EDC/NHS?
The strong electron-withdrawing nature of the pyrido[3,4-b]pyrazine core decreases the nucleophilicity of the carboxylate anion, making initial attack on carbodiimides (like EDC) sluggish. HATU, combined with the hindered base DIEA, rapidly generates a 7-aza-1-hydroxybenzotriazole (HOAt) active ester. This specific active ester is highly reactive toward incoming amines (even weakly nucleophilic heteroarylamines) while remaining stable against hydrolysis in DMF, ensuring high conversion rates[3].
Fig 2. Standardized HATU-mediated amide coupling workflow for the 8-carboxylic acid derivative.
Step-by-Step Protocol
Note: This procedure is adapted from standardized synthetic routes for pre-mRNA splicing modulators[3].
Preparation of the Reaction Mixture:
In a dry, round-bottom flask under an inert atmosphere (N₂), suspend Pyrido[3,4-b]pyrazine-8-carboxylic acid (200 mg, ~1.14 mmol) in anhydrous N,N-Dimethylformamide (DMF) (4 mL).
Activation:
Add N,N-Diisopropylethylamine (DIEA) (5.0 equivalents). The base deprotonates the acid and neutralizes any amine hydrochlorides added later.
Add HATU (1.3 equivalents). Stir the mixture at room temperature for 15–30 minutes until the solution becomes homogeneous, indicating the formation of the HOAt active ester.
Coupling:
Add the target amine (e.g., a functionalized heteroarylamine) (1.1 equivalents) to the activated mixture.
Stir the reaction continuously for 3 hours at room temperature. Reaction progress can be monitored via LC-MS.
Workup and Isolation:
Quench the reaction by slowly diluting the mixture with deionized H₂O (15 mL).
The sudden change in polarity will cause the highly conjugated amide product to precipitate.
Collect the precipitate via vacuum filtration, wash thoroughly with cold water to remove residual DMF and DIEA salts, and dry under high vacuum to afford the target amide.
References
Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023)
National Center for Biotechnology Information (PMC).
URL:[Link]
Google Patents.
Synthesis and Characterization of Pyrido[3,4-b]pyrazine-Based Low-Bandgap Copolymers for Bulk Heterojunction Solar Cells
National Yang Ming Chiao Tung University (NYCU).
URL:[Link]
Comparative Study on Pyrido[3,4-b]pyrazine-Based Sensitizers by Tuning Bulky Donors for Dye-Sensitized Solar Cells
ACS Applied Materials & Interfaces.
URL:[Link]
An In-Depth Technical Guide to the Kinase Inhibition Mechanism of Pyrido[3,4-b]pyrazine-8-carboxylic Acid
Introduction: The Pyrido[3,4-b]pyrazine Scaffold - A Privileged Motif in Kinase Inhibitor Discovery The landscape of modern therapeutics, particularly in oncology and immunology, is profoundly shaped by the development o...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Pyrido[3,4-b]pyrazine Scaffold - A Privileged Motif in Kinase Inhibitor Discovery
The landscape of modern therapeutics, particularly in oncology and immunology, is profoundly shaped by the development of small-molecule kinase inhibitors. Within this competitive arena, certain heterocyclic scaffolds have emerged as "privileged structures" due to their inherent ability to interact with the highly conserved ATP-binding site of protein kinases. The pyrido[3,4-b]pyrazine core is one such scaffold, recognized for its versatile synthetic accessibility and its capacity to serve as a foundational template for potent and selective kinase inhibitors.[1] This nitrogen-rich heterocyclic system offers a unique three-dimensional arrangement of hydrogen bond donors and acceptors, making it an ideal starting point for designing molecules that can effectively compete with ATP.[2] Derivatives of this scaffold have been investigated as inhibitors of a range of therapeutically relevant kinases, demonstrating its broad applicability in drug discovery.[2][3]
This guide provides a comprehensive technical overview of the mechanistic principles underlying kinase inhibition by a specific derivative, Pyrido[3,4-b]pyrazine-8-carboxylic acid. While direct, in-depth studies on this exact molecule are not extensively published, this document will leverage data from closely related analogs and foundational principles of kinase inhibition to construct a scientifically rigorous framework. We will explore the hypothesized mechanism of action, the critical role of the 8-carboxylic acid moiety, and provide a detailed roadmap of experimental protocols for its comprehensive characterization, from initial biochemical assays to cellular target engagement and downstream pathway analysis.
The General Mechanism of Kinase Inhibition: Targeting the ATP-Binding Site
Protein kinases are a large family of enzymes that catalyze the transfer of a phosphate group from ATP to a substrate protein, a process known as phosphorylation. This post-translational modification acts as a molecular switch, regulating a vast array of cellular processes.[4] Dysregulation of kinase activity is a hallmark of numerous diseases, including cancer and inflammatory disorders.[4]
The majority of small-molecule kinase inhibitors, and likely those based on the pyrido[3,4-b]pyrazine scaffold, function as ATP-competitive inhibitors.[5] They are designed to bind to the ATP-binding pocket of the kinase, a cleft located between the N- and C-lobes of the catalytic domain. By occupying this site, they prevent the binding of ATP and thus block the phosphotransfer reaction.
Figure 2: Simplified Syk signaling pathway and point of inhibition.
The Role of the 8-Carboxylic Acid Moiety: A Mechanistic Hypothesis
The substitution pattern on the core scaffold is critical for determining both potency and selectivity. The presence of a carboxylic acid at the C-8 position of the pyrido[3,4-b]pyrazine ring is a significant structural feature. While its precise role requires experimental validation, we can hypothesize its contribution based on established principles of molecular recognition in kinase active sites.
Carboxylic acid groups can engage in several key interactions:
Hydrogen Bonding: As both a hydrogen bond donor (the hydroxyl proton) and acceptor (the carbonyl and hydroxyl oxygens), it can form strong, directional interactions with amino acid side chains or the protein backbone.
Salt Bridge Formation: At physiological pH, the carboxylic acid will be deprotonated to a carboxylate, which can form a strong ionic bond (a salt bridge) with a positively charged residue like Lysine or Arginine, often found in or near kinase active sites.
[6]* Solubility and Pharmacokinetics: The polar nature of the carboxylic acid can enhance the aqueous solubility of the compound, a crucial property for drug development. However, it can also lead to lower cell permeability if not balanced by other lipophilic features.
[7]
In the context of a kinase active site, the 8-carboxylic acid could potentially interact with the ribose-binding pocket, form a salt bridge with a conserved lysine residue (a feature of many kinase active sites), or extend towards the solvent-exposed region to improve solubility and provide a vector for further chemical modification.
A Framework for Experimental Validation
To rigorously define the mechanism of action for Pyrido[3,4-b]pyrazine-8-carboxylic acid, a multi-faceted experimental approach is required. The following protocols provide a self-validating system to move from broad screening to specific mechanistic insights.
Structural analysis of Pyrido[3,4-b]pyrazine-8-carboxylic acid by 1H NMR and 13C NMR
An In-depth Technical Guide to the Structural Analysis of Pyrido[3,4-b]pyrazine-8-carboxylic acid by 1H and 13C NMR Prepared for: Researchers, Scientists, and Drug Development Professionals This guide provides a comprehe...
Author: BenchChem Technical Support Team. Date: April 2026
An In-depth Technical Guide to the Structural Analysis of Pyrido[3,4-b]pyrazine-8-carboxylic acid by 1H and 13C NMR
Prepared for: Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive technical overview of the structural elucidation of Pyrido[3,4-b]pyrazine-8-carboxylic acid using one-dimensional (1D) and two-dimensional (2D) Nuclear Magnetic Resonance (NMR) spectroscopy. As a molecule of interest in pharmaceutical and materials science research, a thorough understanding of its structure is paramount.[1] This document will delve into the theoretical underpinnings, practical experimental protocols, and detailed spectral interpretation necessary for unambiguous structural confirmation.
Foundational Principles: The "Why" Behind the Method
Nuclear Magnetic Resonance spectroscopy is a powerful analytical technique that provides detailed information about the structure of molecules at the atomic level.[2] It is based on the quantum mechanical property of nuclear spin. The three key observables in NMR that form the basis for structural elucidation are:
Chemical Shifts: These reflect the local electronic environment of a nucleus, providing insights into functional groups and atomic connectivity.[3]
Scalar (J) Couplings: These through-bond interactions reveal information about the connectivity and stereochemistry of a molecule.[3]
Relaxation Properties: These are influenced by molecular motion and can provide information on the size and shape of a molecule.
For a complex heterocyclic system like Pyrido[3,4-b]pyrazine-8-carboxylic acid, a combination of 1D (¹H and ¹³C) and 2D NMR experiments (such as COSY, HSQC, and HMBC) is often essential for complete and accurate structural assignment.[3][4][5]
The Subject Molecule: Pyrido[3,4-b]pyrazine-8-carboxylic acid
The structural analysis of Pyrido[3,4-b]pyrazine-8-carboxylic acid presents a unique set of challenges and opportunities due to its fused aromatic ring system and the presence of a carboxylic acid group. The nitrogen atoms within the pyridine and pyrazine rings significantly influence the electron distribution and, consequently, the chemical shifts of the surrounding protons and carbons.[6][7]
Molecular Structure
Below is a diagram of the Pyrido[3,4-b]pyrazine-8-carboxylic acid structure with the standard IUPAC numbering system. This numbering is crucial for the correct assignment of NMR signals.
Caption: Workflow for structural elucidation using 2D NMR techniques.
COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other, typically over two or three bonds. This is crucial for mapping out the proton spin systems within the pyridine and pyrazine rings.
[3]* HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates proton signals with the carbon signals to which they are directly attached. This allows for the unambiguous assignment of protonated carbons.
[3]* HMBC (Heteronuclear Multiple Bond Correlation): This experiment reveals correlations between protons and carbons that are two or three bonds away. This is a powerful tool for piecing together the entire carbon skeleton and confirming the position of the carboxylic acid group and the fusion of the two rings.
[3]
Conclusion: A Holistic Approach to Structural Verification
The structural analysis of Pyrido[3,4-b]pyrazine-8-carboxylic acid requires a multi-faceted approach that combines high-quality data acquisition with a thorough understanding of NMR principles. By following the detailed protocols and interpretation strategies outlined in this guide, researchers and drug development professionals can achieve an unambiguous and confident structural elucidation of this important heterocyclic compound. The integration of 1D and 2D NMR techniques provides a self-validating system, ensuring the scientific integrity of the structural assignment, a critical step in any research and development pipeline.
[2][21]
References
Abraham, R. J., & Mobli, M. (n.d.). 1H chemical shifts in NMR. Part 18. Ring currents and π-electron effects in hetero-aromatics.
(2022, November 14). Advances in NMR spectroscopy of small molecules in solution | Nuclear Magnetic ResonanceVolume 48 - Books.
(2025, May 23). NMR sample preparation guidelines. NMR-BIO.
(2026, March 7). The Evolving Landscape of NMR Structural Elucidation - PMC - NIH.
Organomation. (n.d.). NMR Sample Preparation: The Complete Guide.
Almac Group. (2015, July 15). NMR under GxP in Drug Development and Manufacturing.
(n.d.). Carboxylic Acids.
(n.d.). 20.8 Spectroscopy of Carboxylic Acids and Nitriles. NC State University Libraries.
(2024, September 30). 20.8: Spectroscopy of Carboxylic Acids and Nitriles. Chemistry LibreTexts.
University of Minnesota Twin Cities. (n.d.). NMR Sample Preparation. College of Science and Engineering.
(n.d.). NMR as a “Gold Standard” Method in Drug Design and Discovery - PMC.
Chem-Impex. (n.d.). Pyrido[3,4-b]pyrazine.
(n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. ESA-IPB.
(2010, July 12). Synthesis and Characterization of Pyrido[3,4-b]pyrazine-Based Low-Bandgap Copolymers for Bulk Heterojunction Solar Cells | Macromolecules. ACS Publications.
(n.d.). BUL 657 The Proton Nuclear Magnetic Resonance Spectra of Pyridines. - CDC Stacks.
(n.d.). Strategies and Tools for Structure Determination of Natural Products Using Modern Methods of NMR Spectroscopy.
Abraham, R. J., & Matth, - Modgraph. (n.d.). 1 1H chemical shifts in NMR, part 18 1. Ring currents and π-electron effects in hetero-aromatics.
(n.d.). New pyrido[3,4-b]pyrazine-based sensitizers for efficient and stable dye-sensitized solar cells. Chemical Science (RSC Publishing).
(n.d.). (PDF) 8 Advanced NMR techniques for structural characterization of heterocyclic structures.
(n.d.). Pyrazine - Optional[1H NMR] - Chemical Shifts. SpectraBase.
National Institutes of Health. (n.d.). Pyrido[3,4-b]pyrazine | C7H5N3 | CID 638007. PubChem.
(2025, January 19). 20.8: Spectroscopy of Carboxylic Acids and Nitriles. Chemistry LibreTexts.
Alfa Chemistry. (n.d.). CAS 254-86-4 Pyrido[3,4-b]pyrazine.
(2003, February 4). Pyrido[3,4-b]pyrazines: A new application for 2-chloro-3,4-diaminopyridine. LOCKSS: Serve Content.
(n.d.). Example 9.
(n.d.). The 1 H NMR spectra (DMSO-d 6 ) of 4-(2-pyridyl)pyrimidine (6) and the.... ResearchGate.
(2022, September 23). 13 C-NMR Chemical Shifts in 1,3-Benzazoles as a Tautomeric Ratio Criterion. MDPI.
(2022, May 25). Chemical Transformation of Pyrazine Derivatives.
(2020, May 30). 12.11: Chemical Shifts and Interpreting ¹³C NMR Spectra. Chemistry LibreTexts.
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Oregon State University. (n.d.). CH 336: Carboxylic Acid Spectroscopy.
(n.d.). 13 C NMR chemical shifts (δ, ppm) of pyridine in various solvents. - ResearchGate.
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(2005, September 2). Tetrahydropyrido[3,4-b]pyrazine scaffolds from pentafluoropyridine. PubMed.
(2021, October 20). NMR Spectroscopy :: 13C NMR Chemical Shifts. Organic Chemistry Data.
National Institutes of Health. (n.d.). Pyrido[3,4-b]pyrazine-7-carboxylic acid | C8H5N3O2 | CID 91391023. PubChem.
Technical Whitepaper: Physicochemical Profiling and Analytical Workflows for Pyrido[3,4-b]pyrazine-8-carboxylic Acid
Executive Summary In modern drug discovery, heterocyclic building blocks are the foundation of targeted therapeutics. Pyrido[3,4-b]pyrazine-8-carboxylic acid (CAS: 1023815-46-4) has emerged as a highly versatile scaffold...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In modern drug discovery, heterocyclic building blocks are the foundation of targeted therapeutics. Pyrido[3,4-b]pyrazine-8-carboxylic acid (CAS: 1023815-46-4) has emerged as a highly versatile scaffold, particularly in the synthesis of pre-mRNA splicing modulators and advanced kinase inhibitors 1. As a Senior Application Scientist, I have designed this guide to bridge the gap between theoretical physicochemical data and practical, self-validating laboratory workflows. This whitepaper details the critical distinction between molecular weight and exact mass, providing robust protocols for High-Resolution Mass Spectrometry (HRMS) validation and synthetic derivatization.
Quantitative Physicochemical Data
Understanding the exact mass of a scaffold is paramount before initiating any synthetic or analytical workflow. While molecular weight is used for bulk stoichiometric calculations, exact mass is the cornerstone of HRMS identification.
Table 1: Physicochemical Profile of Pyrido[3,4-b]pyrazine-8-carboxylic acid
Property
Value
Scientific Significance
Chemical Formula
C₈H₅N₃O₂
Defines the elemental composition and degree of unsaturation.
Molecular Weight
175.14 g/mol
Weighted average of all isotopes; used for molarity and yield calculations.
Monoisotopic Exact Mass
175.0382 Da
Calculated using the most abundant isotopes (¹²C, ¹H, ¹⁴N, ¹⁶O); critical for HRMS.
[M+H]⁺ Exact Mass (ESI+)
176.0455 Da
The target m/z value during positive-ion electrospray ionization.
CAS Registry Number
1023815-46-4
Unique numerical identifier for database cross-referencing 1.
Causality in Mass Definitions: Relying on the average molecular weight (175.14 Da) in mass spectrometry leads to false negatives. High-resolution instruments (Orbitrap or Q-TOF) measure the exact mass (176.0455 Da for the protonated species) to sub-ppm accuracy, ensuring the absence of isobaric interferences and confirming structural identity without ambiguity.
Analytical Workflows: HRMS Protocol for Exact Mass Verification
To verify the integrity of commercially sourced or synthesized Pyrido[3,4-b]pyrazine-8-carboxylic acid, a self-validating HRMS protocol is required.
Step-by-Step Methodology
Sample Preparation: Dissolve the analyte in LC-MS grade Methanol:Water (1:1, v/v) to a final concentration of 1 µg/mL.
Causality: This specific solvent ratio ensures complete solvation of both the polar carboxylic acid moiety and the lipophilic pyrazine core, preventing sample precipitation in the autosampler needle.
Chromatographic Separation: Inject 2 µL onto a C18 Reverse-Phase column (e.g., 50 x 2.1 mm, 1.7 µm). Use a mobile phase gradient of Water (A) and Acetonitrile (B), both fortified with 0.1% Formic Acid.
Causality: Formic acid acts as an essential proton source, significantly enhancing the ionization efficiency of the basic pyrazine nitrogens in positive ion mode (ESI+).
Mass Spectrometry Acquisition: Operate the mass spectrometer in ESI+ mode. Enable real-time lock mass correction using a known ambient background ion (e.g., polysiloxane at m/z 371.1012).
Self-Validation Check: The lock mass continuously corrects for instrumental thermal drift, ensuring mass accuracy remains <2 ppm. A blank solvent injection must precede the sample to validate the absence of column carryover.
Data Processing: Extract the ion chromatogram (EIC) for m/z 176.0455 with a narrow 5 ppm mass tolerance window.
Self-Validation Check: Compare the experimental isotopic distribution (M+1, M+2 peaks) against the theoretical in silico model for C₈H₅N₃O₂. An isotopic match score >95% validates the elemental composition.
Synthetic Application: Amide Coupling for Splicing Modulators
The carboxylic acid at the 8-position is a highly reactive anchor for derivatization. Recent patent literature highlights its use in synthesizing piperazine-linked pre-mRNA splicing modulators via amide coupling 2.
Step-by-Step Methodology
Activation: In a dry reaction vessel, dissolve Pyrido[3,4-b]pyrazine-8-carboxylic acid (1.0 eq) in anhydrous N,N-Dimethylformamide (DMF). Add HATU (1.2 eq) and N,N-Diisopropylethylamine (DIEA) (3.0 eq).
Causality: DIEA acts as a non-nucleophilic base to deprotonate the carboxylic acid, allowing it to attack the electron-deficient carbon of HATU. This forms a highly reactive O-7-azabenzotriazole (OAt) active ester. DMF is chosen for its high dielectric constant, which stabilizes the polar transition states of the coupling reaction.
Amine Addition: Add the target amine (e.g., a substituted piperazine derivative) (1.1 eq) to the activated mixture and stir at room temperature.
Self-Validation Check: Monitor the reaction via LC-MS at t=0, 1h, and 3h. The disappearance of the m/z 176.0455 peak and the emergence of the target product mass validates reaction progression, preventing over-reaction or degradation.
Isolation: Quench the reaction with cold water to precipitate the crude product. Filter and purify via reverse-phase preparative HPLC to achieve >98% purity for biological assays.
Logical Relationships & Workflow Visualization
Workflow integrating synthesis and HRMS validation of Pyrido[3,4-b]pyrazine-8-carboxylic acid.
References
Title: 1023815-46-4 | CAS DataBase - ChemicalBook
Source: ChemicalBook
URL
Title: WO2024182788A1 - Compounds and methods for modulating splicing
Source: Google Patents
URL
A Technical Guide to the Pharmacokinetic Profiling of Pyrido[3,4-b]pyrazine-8-carboxylic Acid Derivatives
Abstract: This guide provides a comprehensive, technically-grounded framework for the pharmacokinetic (PK) profiling of novel Pyrido[3,4-b]pyrazine-8-carboxylic acid derivatives, a scaffold of increasing interest in medi...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract:
This guide provides a comprehensive, technically-grounded framework for the pharmacokinetic (PK) profiling of novel Pyrido[3,4-b]pyrazine-8-carboxylic acid derivatives, a scaffold of increasing interest in medicinal chemistry.[1][2] The journey of a drug candidate from discovery to clinical success is critically dependent on a thorough understanding of its Absorption, Distribution, Metabolism, and Excretion (ADME) properties.[3][4] Early and systematic characterization of pharmacokinetics is not merely a data-gathering exercise; it is a foundational pillar for rational drug design, enabling the mitigation of development risks and reducing late-stage attrition.[4][5] This document moves beyond rote protocols to elucidate the causality behind experimental choices, offering researchers and drug development professionals an integrated strategy for generating a robust PK profile. We will detail the essential in vitro assays that form the bedrock of ADME screening and culminate in the design and execution of informative in vivo studies, thereby establishing a critical link between molecular structure, preclinical data, and the potential for clinical viability.
Foundational Principles: Bioanalysis and Physicochemical Properties
Before any kinetic parameters can be determined, two prerequisites must be met: the compound must possess fundamental drug-like properties, and a robust analytical method must be in place to quantify it in complex biological matrices.
Critical Physicochemical Properties
The inherent physicochemical characteristics of a Pyrido[3,4-b]pyrazine derivative will profoundly influence its biological behavior. Key parameters to assess early include:
Aqueous Solubility: Poor solubility is a primary hurdle for oral absorption and formulation. Both kinetic and thermodynamic solubility should be determined to understand dissolution and concentration limits.[6]
Lipophilicity (LogD₇.₄): The octanol-water distribution coefficient at physiological pH (LogD₇.₄) governs a molecule's ability to permeate biological membranes. An optimal LogD range (typically 1-3) is often sought to balance permeability with aqueous solubility.[6]
pKa: The ionization constant dictates the charge state of the molecule at different physiological pH values, which impacts solubility, permeability, and potential for ion trapping.
The Cornerstone: Bioanalytical Method Validation
The adage "you cannot measure what you cannot see" is paramount in pharmacokinetics. A selective, sensitive, and reproducible bioanalytical method, typically Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), is non-negotiable. The validation of this method ensures the integrity of all subsequent PK data.[7] Method validation must adhere to regulatory guidelines, such as those from the U.S. Food and Drug Administration (FDA), and should characterize the following parameters.[7][8][9]
Accuracy & Precision: How close the measured values are to the true value and to each other.
Selectivity & Specificity: The ability to differentiate and quantify the analyte in the presence of other components in the biological matrix.
Calibration Curve & Range: The relationship between concentration and instrument response, defining the Lower and Upper Limits of Quantification (LLOQ/ULOQ).[8]
Matrix Effect: The influence of matrix components on the ionization of the analyte.
Stability: The stability of the analyte in the biological matrix under various storage and handling conditions (e.g., freeze-thaw, bench-top).[10]
In Vitro ADME Profiling: Building the Mechanistic Picture
In vitro ADME assays are the workhorse of early drug discovery, providing critical insights into a compound's potential fate in a biological system.[3] These assays are designed to be resource-efficient and predictive, allowing for the rapid screening and optimization of chemical series.
Metabolic Stability: Predicting the Rate of Clearance
Scientific Rationale: Metabolic stability is a measure of a compound's susceptibility to biotransformation by drug-metabolizing enzymes, primarily located in the liver.[11][12] A compound that is metabolized too rapidly will have a short half-life and low exposure, rendering it ineffective. This assay provides an early estimate of intrinsic clearance (Clint), a key parameter for predicting in vivo hepatic clearance. The two most common systems are liver microsomes and hepatocytes.
Liver Microsomes: These are vesicles of the endoplasmic reticulum containing most Phase I (oxidative) enzymes, like Cytochrome P450s (CYPs).[12][13] They are cost-effective for screening Phase I metabolism.
Hepatocytes: These are whole liver cells containing both Phase I and Phase II (conjugative) enzymes, as well as transporters, offering a more complete picture of hepatic metabolism.[5][11]
Caption: Workflow for the in vitro liver microsomal stability assay.
Compound Preparation: Prepare a working solution of the Pyrido[3,4-b]pyrazine derivative in a suitable buffer (e.g., 100 mM potassium phosphate, pH 7.4) from a DMSO stock. The final DMSO concentration in the incubation should be ≤ 0.5%.[14]
Incubation Mixture: In a 96-well plate, combine the compound working solution with pooled human liver microsomes (final concentration ~0.5 mg/mL).[14] Include positive control compounds with known metabolic fates (e.g., Midazolam for high clearance, Verapamil for moderate clearance).
Pre-incubation: Pre-incubate the plate at 37°C for 5-10 minutes to equilibrate the temperature.
Reaction Initiation: Initiate the metabolic reaction by adding a pre-warmed NADPH solution (final concentration ~1 mM).[14] For a negative control (to assess non-enzymatic degradation), add buffer instead of NADPH.
Time-Point Sampling: At designated time points (e.g., 0, 5, 15, 30, 60 minutes), terminate the reaction by adding a 2-3 fold volume of ice-cold acetonitrile containing an internal standard (for LC-MS/MS analysis).[13][14]
Sample Processing: Centrifuge the plate to precipitate the microsomal proteins.
Analysis: Transfer the supernatant to a new plate for analysis by a validated LC-MS/MS method to determine the concentration of the parent compound remaining at each time point.
Data Calculation: Plot the natural log of the percent remaining parent compound versus time. The slope of this line (-k) is used to calculate the half-life (t₁/₂ = 0.693/k) and intrinsic clearance (Clint).
Compound ID
t₁/₂ (min)
Clint (µL/min/mg protein)
Predicted Stability Class
PBP-001
> 60
< 12
High
PBP-002
15.5
44.7
Moderate
PBP-003
4.2
165.0
Low
Verapamil (Control)
21.0
33.0
Moderate
Plasma Protein Binding (PPB): Assessing Drug Availability
Scientific Rationale: Many drugs bind reversibly to plasma proteins like albumin and alpha-1-acid glycoprotein. It is widely accepted that only the unbound (free) fraction of a drug is pharmacologically active and available to be metabolized or excreted.[15] High plasma protein binding can significantly impact the drug's distribution and clearance. Therefore, determining the fraction unbound (fu) is essential for interpreting PK data and predicting efficacy. Several methods exist, including ultrafiltration, ultracentrifugation, and equilibrium dialysis.[16][17][18] Equilibrium dialysis is often considered the gold standard due to its minimal impact on the binding equilibrium.[15]
Device Preparation: Utilize a commercial RED device, which consists of a Teflon base plate with disposable inserts. Each insert has two chambers separated by a semipermeable membrane with an 8 kDa molecular weight cutoff.[16]
Compound Spiking: Spike the Pyrido[3,4-b]pyrazine derivative into plasma (human, rat, etc.) at one or more concentrations.
Loading the Device: Add the spiked plasma (~200-300 µL) to the sample chamber of the RED insert. Add an equal volume of phosphate-buffered saline (PBS, pH 7.4) to the buffer chamber.
Incubation: Seal the plate and incubate at 37°C on an orbital shaker for 4-6 hours to allow the free drug to reach equilibrium across the membrane.[17]
Sampling: After incubation, carefully remove equal volume aliquots from both the plasma and buffer chambers.
Matrix Matching & Analysis: To ensure accurate quantification, combine the plasma sample with blank buffer and the buffer sample with blank plasma to create matrix-matched samples. Precipitate proteins with acetonitrile containing an internal standard. Analyze both samples by LC-MS/MS.
Calculation: The fraction unbound (fu) is calculated as the ratio of the concentration in the buffer chamber to the concentration in the plasma chamber.
Compound ID
Species
Fraction Unbound (fu, %)
% Bound
PBP-001
Human
15.2
84.8
PBP-001
Rat
11.5
88.5
PBP-002
Human
2.1
97.9
PBP-002
Rat
1.8
98.2
Warfarin (Control)
Human
1.1
98.9
Intestinal Permeability and Efflux: Modeling Oral Absorption
Scientific Rationale: For an orally administered drug to be effective, it must first be absorbed from the gastrointestinal tract into the bloodstream. The Caco-2 cell permeability assay is the industry-standard in vitro model for predicting human intestinal absorption.[19][20][21] Caco-2 cells are a human colon adenocarcinoma cell line that, when cultured on a semipermeable membrane, differentiate to form a monolayer of polarized enterocytes that mimic the intestinal epithelial barrier, complete with tight junctions and functional efflux transporters like P-glycoprotein (P-gp).[20]
By measuring the transport of a compound from the apical (AP, gut lumen) side to the basolateral (BL, blood) side and vice-versa, we can determine the apparent permeability coefficient (Papp) and an efflux ratio (ER).[21] A high ER indicates the compound is actively pumped out of the cell, which can limit its absorption.[20]
Caption: Logic of the bidirectional Caco-2 permeability assay.
Cell Culture: Culture Caco-2 cells on semipermeable Transwell® filter inserts for 21 days to allow for full differentiation and monolayer formation.
Monolayer Integrity Check: Before the experiment, measure the Transepithelial Electrical Resistance (TEER) of each monolayer. Only use wells with TEER values above a pre-defined threshold (e.g., ≥ 200 Ω·cm²) to ensure tight junction integrity.[22] A co-dosed fluorescent marker like Lucifer Yellow is also used to confirm integrity during the assay.
A-to-B Permeability:
Wash the monolayers with pre-warmed transport buffer (e.g., Hanks' Balanced Salt Solution, pH 7.4).
Add the Pyrido[3,4-b]pyrazine derivative (typically at 1-10 µM) to the apical (donor) chamber and fresh buffer to the basolateral (receiver) chamber.[21]
Incubate at 37°C with gentle shaking.
At a specified time point (e.g., 2 hours), take a sample from the basolateral chamber for LC-MS/MS analysis.[20]
B-to-A Permeability:
Concurrently, in a separate set of wells, perform the reverse experiment by adding the compound to the basolateral (donor) chamber and sampling from the apical (receiver) chamber.
P-gp Substrate Identification (Optional): To confirm if efflux is mediated by P-gp, the B-to-A experiment can be repeated in the presence of a known P-gp inhibitor, such as verapamil.[23][24] A significant reduction in the B-to-A transport in the presence of the inhibitor confirms the compound is a P-gp substrate.
Data Calculation: Calculate the Papp values for both directions. The Efflux Ratio is Papp(B-A) / Papp(A-B).
Scientific Rationale: The CYP450 enzyme superfamily is responsible for the metabolism of the majority of clinical drugs.[25][26] If a new drug candidate inhibits one of these enzymes, it can slow the metabolism of a co-administered drug, leading to elevated plasma levels and potential toxicity. This is a major cause of adverse drug-drug interactions (DDIs).[27][28] Regulatory agencies require testing for inhibition of the most clinically relevant CYP isoforms (e.g., CYP1A2, 2C9, 2C19, 2D6, and 3A4).[27] The standard screening assay determines the IC₅₀ value, which is the concentration of the inhibitor required to reduce enzyme activity by 50%.[26]
System Preparation: Use human liver microsomes as the enzyme source and specific probe substrates for each CYP isoform (e.g., Phenacetin for CYP1A2, Midazolam for CYP3A4).[26]
Incubation Setup: In a 96-well plate, combine human liver microsomes, the probe substrate, and a range of concentrations of the Pyrido[3,4-b]pyrazine derivative (e.g., 0.1 to 100 µM).[27] Include a vehicle control (no inhibitor) and a positive control inhibitor for each isoform.
Reaction Initiation: Pre-incubate at 37°C, then initiate the reaction by adding NADPH.
Reaction Termination: After a short incubation period (chosen to be in the linear range of metabolite formation), stop the reaction with cold acetonitrile containing an internal standard.
Analysis: Centrifuge the plate and analyze the supernatant by LC-MS/MS to quantify the formation of the specific metabolite from the probe substrate.
Calculation: Determine the percent inhibition at each concentration of the test compound relative to the vehicle control. Plot percent inhibition versus log[concentration] and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.
CYP Isoform
Probe Substrate
IC₅₀ (µM)
Potential for DDI
CYP1A2
Phenacetin
> 50
Low
CYP2C9
Diclofenac
> 50
Low
CYP2C19
Omeprazole
22.1
Low-Moderate
CYP2D6
Dextromethorphan
> 50
Low
CYP3A4
Midazolam
2.5
High
An IC₅₀ < 10 µM often triggers further investigation, such as determining the inhibition constant (Ki) and assessing time-dependent inhibition (TDI).[25]
In Vivo Pharmacokinetic Studies: The Integrated System
Scientific Rationale: While in vitro assays provide crucial mechanistic data, in vivo studies are essential to understand how a compound behaves in a whole, living organism.[29][30] These studies integrate all ADME processes simultaneously and are used to determine fundamental PK parameters such as clearance (CL), volume of distribution (Vd), half-life (t₁/₂), and, by comparing intravenous (IV) and oral (PO) dosing, oral bioavailability (%F).[29] Rodents (mice or rats) are the standard for early discovery PK studies.[29][31]
Caption: Workflow for a typical rodent IV/PO cassette or discrete PK study.
Animal Acclimation & Preparation: Acclimate male Sprague-Dawley rats for at least one week.[32] For IV studies, surgical cannulation of the jugular vein may be performed for ease of dosing and sampling, though tail vein injection is also common.[33] Animals are typically fasted overnight before oral dosing.
Dose Formulation: Prepare two formulations of the Pyrido[3,4-b]pyrazine derivative: one for IV administration (e.g., in a solution of saline/DMSO/solubilizer) and one for PO administration (e.g., in a suspension like 0.5% methylcellulose).
Dosing:
IV Group (n=3-4 rats): Administer a single bolus dose (e.g., 1-2 mg/kg) via the tail vein or indwelling catheter.[32]
PO Group (n=3-4 rats): Administer a single dose (e.g., 5-10 mg/kg) via oral gavage.
Blood Sampling: Collect serial blood samples (~100 µL per sample) at specified time points into anticoagulant-treated tubes (e.g., K₂EDTA).[32] A typical schedule might be:
Plasma Preparation: Centrifuge the blood samples to separate the plasma. Store plasma samples at -80°C until analysis.
Bioanalysis: Quantify the concentration of the compound in each plasma sample using the validated LC-MS/MS method.
Pharmacokinetic Analysis: Use pharmacokinetic software (e.g., Phoenix WinNonlin) to perform non-compartmental analysis (NCA) on the plasma concentration-time data to calculate the key PK parameters. Oral bioavailability (%F) is calculated as: (%F) = (AUC_PO / AUC_IV) * (Dose_IV / Dose_PO) * 100.
Parameter
IV Administration (1 mg/kg)
PO Administration (5 mg/kg)
Cmax (ng/mL)
1,250 (at 2 min)
450
Tmax (h)
-
1.0
AUC₀-inf (ng·h/mL)
1,850
3,980
t₁/₂ (h)
3.5
3.8
CL (mL/min/kg)
9.0
-
Vdss (L/kg)
2.8
-
Oral Bioavailability (%F)
-
43%
Data Integration and Candidate Selection
The power of this profiling approach lies in integrating data from all assays to build a holistic understanding of the compound.
Connecting In Vitro to In Vivo: Does the low metabolic stability of PBP-003 (in vitro) explain a high clearance and poor exposure in vivo? Does the high efflux ratio of PBP-002 (in vitro) explain its low oral bioavailability in vivo? This integration, known as in vitro-in vivo extrapolation (IVIVE), is a cornerstone of predictive DMPK.[5]
Structure-Activity Relationships (SAR) to Structure-Property Relationships (SPR): The data allows teams to understand how structural modifications to the Pyrido[3,4-b]pyrazine core affect not just potency (SAR) but also pharmacokinetic properties (SPR). For example, adding a polar group might decrease metabolic stability but improve solubility.
Informing Decisions: A compound like PBP-001, with high permeability, moderate stability, and decent bioavailability, might be prioritized for further efficacy and safety studies. A compound like PBP-002, despite potentially being potent, would be flagged for its high efflux and would likely require medicinal chemistry efforts to mitigate this liability. The high CYP3A4 inhibition risk for a compound would also be a critical discussion point.
Conclusion
The systematic pharmacokinetic profiling of Pyrido[3,4-b]pyrazine-8-carboxylic acid derivatives is a multi-faceted but essential process in modern drug discovery. By employing a tiered approach that begins with foundational bioanalytical and physicochemical assessments, progresses through a battery of predictive in vitro ADME assays, and culminates in an integrated in vivo analysis, researchers can de-risk their projects and make informed, data-driven decisions. This guide provides the strategic framework and detailed methodologies necessary to thoroughly characterize the PK properties of this chemical series, ultimately enhancing the probability of identifying a successful clinical candidate.
References
FDA issues final guidance on bioanalytical method validation. (2018). Biopharma-Reporter. [Link]
Comprehensive Guide to In Vitro ADME Studies in Drug Discovery. Creative Biolabs. [Link]
P-glycoprotein Substrate Assessment in Drug Discovery: Application of Modeling to Bridge Differential Protein Expression Across In Vitro Tools. PubMed. [Link]
In Vivo Pharmacokinetic (PK) Studies. Selvita. [Link]
DB-ALM Protocol n° 142 : Permeability Assay on Caco-2 Cells. JRC Big Data Analytics Platform. [Link]
Development of Simplified in Vitro P-Glycoprotein Substrate Assay and in Silico Prediction Models to Evaluate Transport Potential of P-Glycoprotein. ACS Publications. [Link]
Assays for CYP450 Inhibition, Induction, and Phenotyping. Charles River Laboratories. [Link]
Miniaturized and High-Throughput Metabolic Stability Assay Enabled by the Echo Liquid Handler. Beckman Coulter. [Link]
Protocol for the Human Liver Microsome Stability Assay. ResearchGate. [Link]
Assessing Cytochrome P450 Time-Dependent Inhibition (IC50 Shift Assay) Using Both Diluted and Non-Diluted Methods. Springer Nature Experiments. [Link]
New model for intravenous drug administration and blood sampling in the awake rat, designed to increase quality and throughput for in vivo pharmacokinetic analysis. PubMed. [Link]
CYP Inhibition Assay. LifeNet Health LifeSciences. [Link]
Pharmacokinetics and Intestinal Metabolism of Compound K in Rats and Mice. MDPI. [Link]
Characterization of small molecule drug clearance mechanisms using in vitro and in vivo approaches in drug discovery and development. PubMed. [Link]
Guide to NCL In Vivo Studies: Efficacy, Pharmacokinetics and Toxicology. National Cancer Institute. [Link]
Manual tail vein sampling for rat blood. ResearchGate. [Link]
Cyclophosphamide Pharmacokinetics in Mice: A Comparison Between Retro Orbital Sampling Versus Serial Tail Vein Bleeding. The Open Pharmacology Journal. [Link]
Optimization of Pyrazolo[3,4-b]pyridine Analogues: Synthesis, In Vitro Anticancer Evaluation and In Vivo Pharmacokinetics. PMC - NIH. [Link]
Design, Synthesis, and Biological Evaluation of Small-Molecule-Based Radioligands with Improved Pharmacokinetic Properties for Imaging of Programmed Death Ligand 1. ACS Publications. [Link]
Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry. MDPI. [Link]
Interaction and Binding Kinetics of Different Substituted Pyrazines with HSA. Semantic Scholar. [Link]
Synthetic Pathways to Pyrido[3,4-c]pyridazines and Their Polycyclic Derivatives. ResearchGate. [Link]
The Pyrido[3,4-b]pyrazine Core: Electronic, Steric, and Synthetic Paradigms in Drug Discovery and Optoelectronics
Executive Summary The pyrido[3,4-b]pyrazine scaffold is a privileged, nitrogen-rich fused bicyclic system that has garnered intense interest across both medicinal chemistry and materials science. Comprising a pyridine ri...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The pyrido[3,4-b]pyrazine scaffold is a privileged, nitrogen-rich fused bicyclic system that has garnered intense interest across both medicinal chemistry and materials science. Comprising a pyridine ring fused to a pyrazine ring, its unique architecture imparts a highly electron-deficient nature, a low-lying Lowest Unoccupied Molecular Orbital (LUMO), and a rigid planar geometry. This whitepaper provides an in-depth mechanistic analysis of the core’s electronic and steric properties, elucidates its role in vectoring pharmacophores for kinase inhibition and receptor agonism, and details self-validating synthetic protocols for its late-stage functionalization.
Electronic Architecture and Reactivity
Molecular Orbital Profile and Electron Deficiency
The presence of three sp²-hybridized nitrogen atoms within the bicyclic framework profoundly impacts the electronic distribution of the pyrido[3,4-b]pyrazine core. The electronegativity of these nitrogen atoms withdraws electron density from the carbon backbone, resulting in a highly electron-deficient aromatic system[1].
In optoelectronic applications, this electron deficiency translates to a significantly lowered LUMO energy level. When integrated into Donor-Acceptor-π-Acceptor (D-A-π-A) organic sensitizers, the pyrido[3,4-b]pyrazine unit acts as a potent internal "electron trap"[1]. This facilitates intramolecular charge transfer (ICT), narrows the HOMO-LUMO band gap, and red-shifts the absorption spectra into the near-infrared region, making it a highly efficient component for dye-sensitized solar cells (DSSCs) and light-emitting diodes[1][2].
Chemically, the electron-withdrawing nature of the core makes it exceptionally susceptible to Nucleophilic Aromatic Substitution (SNAr). Halogenated derivatives, particularly at the C-5, C-2, and C-3 positions, undergo rapid displacement by amines, alkoxides, and thiolates[3]. The transition state of the SNAr reaction is stabilized by the ability of the pyrazine and pyridine nitrogens to delocalize the developing negative charge (Meisenheimer complex intermediate), allowing for mild reaction conditions during late-stage scaffold diversification.
Steric Vectoring and Conformational Control
While the pyrido[3,4-b]pyrazine core itself is strictly planar, its substitution pattern dictates the three-dimensional trajectory of attached functional groups.
Planarity and Substituent Trajectories
The rigid geometry of the core serves as a predictable anchor. Substituents placed at the C-2 and C-3 positions project outward at defined angles, allowing chemists to map pharmacophores precisely into the sub-pockets of target proteins. Furthermore, introducing bulky groups at the C-5 or C-8 positions forces specific dihedral angles due to steric clashing with the adjacent peri-hydrogens or lone pairs, effectively locking the molecule into a bioactive conformation[4].
Case Study: TREM2 Agonists
In the development of small-molecule TREM2 agonists for Alzheimer's disease, structural diversification at the C-5 position was achieved by incorporating disubstituted phenyl rings and extended aromatic systems[4]. Replacing baseline methyl substituents with ethyl groups introduced a deliberate steric and lipophilic shift. This spatial parameter tuning directly impacted receptor binding kinetics and improved metabolic stability by shielding the core from enzymatic degradation[4].
The pyrido[3,4-b]pyrazine scaffold is a cornerstone in the design of ATP-competitive kinase inhibitors[5]. Its success is largely driven by the precise hydrogen-bonding capabilities of its nitrogen atoms.
Hinge-Binding Mechanics
In the clinical-stage Spleen Tyrosine Kinase (Syk) inhibitor Sovleplenib, the pyrido[3,4-b]pyrazine core acts as the primary hinge-binding motif[6]. The unprotonated nitrogen atom of the pyrazine ring serves as a strong hydrogen bond acceptor, interacting directly with the NH backbone of the hinge residue Ala451[6]. This interaction anchors the scaffold at the bottom of the hydrophobic pocket, while substituents at the C-5 and C-6 positions are vectored into the affinity pocket to form salt bridges and lipophilic interactions with residues like Arg498 and Asn499[6].
Figure 1: Logical relationship map of pyrido[3,4-b]pyrazine binding interactions within the Syk kinase.
Experimental Workflows and Methodologies
To harness the properties of this core, robust synthetic methodologies are required. Below are field-proven, self-validating protocols for the construction and functionalization of the scaffold.
Figure 2: Synthetic workflow for the construction and late-stage functionalization of the core.
Protocol 1: Synthesis of 5-Chloropyrido[3,4-b]pyrazine via Cyclocondensation
Objective: Construct the bicyclic core while retaining a halogen handle for late-stage diversification[3].
Causality & Rationale: Utilizing 2-chloro-3,4-diaminopyridine as the starting material ensures that the resulting cyclized product contains a highly reactive C-Cl bond at the 5-position. The condensation with a 1,2-dicarbonyl compound (e.g., glyoxal) is driven by dual dehydration, thermodynamically favoring the fully aromatized bicyclic system.
Preparation: Suspend 2-chloro-3,4-diaminopyridine (1.0 eq) in a 1:1 mixture of anhydrous Ethanol and DMF. Rationale: The mixed solvent system ensures the solubility of both the polar diamine and the organic dicarbonyl.
Addition: Add the 1,2-dicarbonyl compound (1.1 eq) dropwise at room temperature.
Heating: Elevate the temperature to 90 °C and stir for 4–6 hours. Rationale: Elevated temperature provides the activation energy required to drive the sequential imine formations and subsequent aromatization.
Validation (In-Process): Monitor the reaction via LC-MS. The protocol is self-validating when the diamine mass disappears and the [M+H]+ corresponding to the cyclized 5-chloropyrido[3,4-b]pyrazine emerges.
Isolation: Cool to room temperature, precipitate with ice water, filter, and dry under a vacuum to yield the intermediate[3].
Protocol 2: Modular Suzuki-Miyaura Cross-Coupling at the C-5 Position
Objective: Introduce steric bulk and functional diversity at the C-5 position via C-C bond formation[4].
Causality & Rationale: The C-5 chlorine atom is highly activated. Using PdCl2(dtbpf) as a catalyst is critical; the bulky, electron-rich dtbpf ligand facilitates rapid oxidative addition into the electron-deficient C-Cl bond while preventing catalyst deactivation by the nitrogen-rich core.
Setup: In a Schlenk flask, combine 5-chloropyrido[3,4-b]pyrazine (1.0 eq), substituted aryl boronic acid (1.2 eq), and Cs2CO3 (2.5 eq) in a 4:1 mixture of 1,4-dioxane/water. Rationale: Cs2CO3 provides the necessary basicity to form the reactive boronate complex without hydrolyzing the pyrazine core.
Degassing: Sparge the mixture with Argon for 15 minutes to remove dissolved oxygen, preventing homocoupling of the boronic acid and oxidation of the Pd catalyst.
Catalyst Addition: Add PdCl2(dtbpf) (0.05 eq) and heat to 60 °C for 12 hours[4].
Validation: Perform TLC (UV active). The starting material spot should be fully consumed, replaced by a lower Rf spot (due to increased lipophilicity of the biaryl product).
Purification: Perform an aqueous extraction (EtOAc/H2O) to remove inorganic salts, followed by silica gel chromatography to isolate the pure functionalized scaffold.
Quantitative Data Summary
The following table summarizes the key quantitative metrics associated with the pyrido[3,4-b]pyrazine core across various applications, demonstrating its versatility.
Discovery of Sovleplenib, a Selective Inhibitor of Syk in Clinical Development for Autoimmune Diseases and Cancers
Source: ACS Medicinal Chemistry Letters (nih.gov)
URL:[Link]
Discovery of a Small Molecule TREM2 Agonist with Improved In Vitro Pharmacokinetic Profile and Validated Target Engagement
Source: ACS Medicinal Chemistry Letters (acs.org)
URL:[Link]
Pyrido[3,4-b]pyrazines: A new application for 2-chloro-3,4-diaminopyridine
Source: Heterocycles (clockss.org)
URL:[Link]
Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023)
Source: Expert Opinion on Therapeutic Patents (nih.gov)
URL:[Link]
Theoretical Design Study on Photophysical Properties of Light-emitting Pyrido[3,4-b]pyrazine-based Oligomers
Source: Journal of Chemical Research (connectsci.au)
URL:[Link]
Effects of Internal Electron-Withdrawing Moieties in D–A−π–A Organic Sensitizers on Photophysical Properties for DSSCs: A Computational Study
Source: ACS Omega (acs.org)
URL:[Link]
Application Note: Synthesis Protocol for Pyrido[3,4-b]pyrazine-8-carboxylic Acid
Target Audience: Synthetic Chemists, Medicinal Chemistry Researchers, and Drug Development Professionals Document Type: Advanced Methodology & Protocol Guide Introduction and Strategic Rationale The pyrido[3,4-b]pyrazine...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Synthetic Chemists, Medicinal Chemistry Researchers, and Drug Development Professionals
Document Type: Advanced Methodology & Protocol Guide
Introduction and Strategic Rationale
The pyrido[3,4-b]pyrazine scaffold is a privileged pharmacophore in medicinal chemistry, frequently utilized in the design of potent protein kinase inhibitors [1] and as an electron-accepting moiety in low-bandgap copolymers for organic photovoltaics [2]. The synthesis of functionalized pyrido[3,4-b]pyrazines, specifically the 8-carboxylic acid derivative, presents unique regiochemical and purification challenges.
To achieve the targeted Pyrido[3,4-b]pyrazine-8-carboxylic acid , the most robust and scalable approach relies on the classical Hinsberg-type condensation. By reacting a pre-functionalized ortho-diamine—specifically, 3,4-diaminopyridine-2-carboxylic acid—with a 1,2-dicarbonyl compound (glyoxal), we dictate the final architecture without relying on late-stage, low-yielding cross-coupling or oxidation steps [3]. The addition of a catalytic amount of acetic acid facilitates the initial nucleophilic attack and subsequent dehydration steps required for pyrazine ring closure.
Fig 1. Synthetic workflow for the preparation of Pyrido[3,4-b]pyrazine-8-carboxylic acid.
Mechanistic Pathway
The formation of the pyrazine ring proceeds via a double condensation mechanism. The high electrophilicity of the glyoxal aldehydes drives the initial formation of a hemiaminal intermediate with the primary amines of the pyridine core. This is followed by acid-catalyzed dehydration to form the diimine, which spontaneously aromatizes to yield the highly stable, fully conjugated pyrido[3,4-b]pyrazine system.
Fig 2. Sequential mechanistic steps for the acid-catalyzed pyrazine ring formation.
Materials and Reagents
The following table summarizes the optimized stoichiometry for a 10 mmol scale reaction. The slight excess of glyoxal ensures complete consumption of the valuable diaminopyridine starting material.
Reagent / Material
Role
MW ( g/mol )
Equivalents
Amount
3,4-Diaminopyridine-2-carboxylic acid
Primary Starting Material
153.14
1.0
1.53 g (10 mmol)
Glyoxal (40% wt. in H₂O)
1,2-Dicarbonyl source
58.04
1.1
1.26 mL (11 mmol)
Ethanol (Absolute)
Primary Solvent
46.07
N/A
30.0 mL
Glacial Acetic Acid
Catalyst / Co-solvent
60.05
0.5
0.28 mL (5 mmol)
Deionized Water
Anti-solvent for precipitation
18.02
N/A
50.0 mL
Step-by-Step Experimental Protocol
Phase 1: Reaction Setup
Preparation of the Solution: In a 100 mL round-bottom flask equipped with a magnetic stir bar, suspend 3,4-diaminopyridine-2-carboxylic acid (1.53 g, 10 mmol) in absolute ethanol (30 mL).
Catalyst Addition: Add glacial acetic acid (0.28 mL, 5 mmol) to the suspension. Causality Note: The acetic acid slightly lowers the pH, protonating the carbonyl oxygens of glyoxal to increase their electrophilicity, thereby accelerating the initial nucleophilic attack by the weakly nucleophilic aromatic amines.
Reagent Introduction: Dropwise, add the 40% aqueous glyoxal solution (1.26 mL, 11 mmol) over 5 minutes at room temperature. The suspension may initially darken or change color as the hemiaminal begins to form.
Phase 2: Condensation and Reflux
Heating: Attach a reflux condenser to the flask and heat the mixture to a gentle reflux (approx. 80 °C oil bath temperature) under a nitrogen atmosphere.
Monitoring: Maintain reflux for 4 to 6 hours. Monitor the reaction progress via TLC (Eluent: Dichloromethane/Methanol 9:1 with 1% formic acid) or LC-MS. The starting material should be completely consumed, replaced by a single major product spot with strong UV absorbance (254 nm).
Phase 3: Work-up and Isolation
Cooling and Precipitation: Once complete, remove the flask from the heat source and allow it to cool to room temperature. Slowly add deionized water (50 mL) to the stirred mixture.
Crystallization: Transfer the flask to an ice bath (0-5 °C) and stir for an additional 30 minutes to maximize precipitation of the carboxylic acid product. Causality Note: The target compound has low solubility in cold aqueous ethanol due to its rigid, planar aromatic structure and intermolecular hydrogen bonding from the carboxylic acid moiety.
Filtration: Collect the crude precipitate via vacuum filtration using a Büchner funnel. Wash the filter cake with cold water (2 × 10 mL) followed by cold ethanol (10 mL) to remove unreacted glyoxal and acetic acid traces.
Phase 4: Purification
Recrystallization: Transfer the crude solid to an Erlenmeyer flask. Recrystallize from a minimal amount of boiling ethanol/water mixture (approx. 3:1 ratio).
Drying: Filter the purified crystals and dry them in a vacuum oven at 60 °C for 12 hours to afford Pyrido[3,4-b]pyrazine-8-carboxylic acid as a solid powder.
Analytical Validation (Self-Validating System)
To ensure the integrity of the synthesized Pyrido[3,4-b]pyrazine-8-carboxylic acid, the following analytical benchmarks must be met. This establishes a self-validating feedback loop where structural identity confirms protocol success.
LC-MS (ESI+): Expected
[M+H]+
at m/z 176.04. The presence of this mass confirms the successful double condensation and dehydration (loss of 2 H₂O molecules).
¹H NMR (400 MHz, DMSO-d₆):
The pyrazine protons (positions 2 and 3) will appear as two distinct doublets or a closely overlapping multiplet in the highly deshielded aromatic region (~8.90 - 9.10 ppm).
The pyridine protons (positions 5 and 7) will appear as distinct doublets (~8.50 and ~9.30 ppm, depending on exact electronic environment).
A broad singlet >12.0 ppm will correspond to the carboxylic acid proton (exchangeable with D₂O).
FT-IR (ATR): Look for the strong
C=O
stretching frequency of the carboxylic acid around 1700-1720 cm⁻¹, and the absence of primary amine
N−H
stretching bands (which would otherwise appear as a doublet around 3300-3500 cm⁻¹ in the starting material).
References
Title: Efficient synthesis of novel disubstituted pyrido[3,4-b]pyrazines for the design of protein kinase inhibitors
Source: MedChemComm (RSC Publishing)
URL: [Link]
Title: Synthesis and Characterization of Pyrido[3,4-b]pyrazine-Based Low-Bandgap Copolymers for Bulk Heterojunction Solar Cells
Source: Macromolecules (ACS Publications)
URL: [Link]
Title: Pyrido[3,4-b]pyrazines: A new application for 2-chloro-3,4-diaminopyridine
Source: Heterocycles (CLOCKSS)
URL: [Link]
Application
Application Notes & Protocols: Leveraging Pyrido[3,4-b]pyrazine-8-carboxylic Acid in Modern Medicinal Chemistry
Abstract The pyrido[3,4-b]pyrazine scaffold is a nitrogen-rich heterocyclic system of significant interest in medicinal chemistry.[1][2][3] Its unique electronic properties and ability to engage in multiple hydrogen bond...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
The pyrido[3,4-b]pyrazine scaffold is a nitrogen-rich heterocyclic system of significant interest in medicinal chemistry.[1][2][3] Its unique electronic properties and ability to engage in multiple hydrogen bonding interactions make it a privileged core for designing potent and selective modulators of various biological targets. This document provides an in-depth guide for researchers on the strategic use of Pyrido[3,4-b]pyrazine-8-carboxylic acid as a versatile chemical building block. We will explore its synthesis, derivatization strategies, and applications in drug discovery programs, supported by detailed, field-tested protocols and mechanistic insights.
The Strategic Value of the Pyrido[3,4-b]pyrazine Scaffold
The fusion of a pyridine and a pyrazine ring creates a bicyclic system with four nitrogen atoms, imparting distinct chemical characteristics. This nitrogen-rich framework is not merely a structural anchor but an active participant in molecular recognition.[1][2] The nitrogen atoms can act as hydrogen bond acceptors, while the aromatic system can engage in π-stacking interactions, both of which are critical for high-affinity binding to enzyme active sites and protein receptors.
Derivatives of this scaffold have demonstrated a wide array of pharmacological activities, including:
The "8-carboxylic acid" functional group is the key to its utility as a building block. This group provides a reliable chemical handle for diversification. Through standard amide coupling or esterification reactions, a vast chemical space can be explored by introducing a variety of side chains, allowing for the systematic optimization of properties like potency, selectivity, and ADME (Absorption, Distribution, Metabolism, and Excretion).
Synthesis of the Core Building Block
The construction of the pyrido[3,4-b]pyrazine ring system is typically achieved through the condensation of a substituted 2,3-diaminopyridine with a 1,2-dicarbonyl compound.[7][8] For the specific synthesis of Pyrido[3,4-b]pyrazine-8-carboxylic acid, the strategy involves starting with a diaminopyridine that already contains the desired carboxylic acid moiety or a precursor that can be converted to it.
A representative synthetic approach is outlined below. The key step is the condensation of 3,4-diaminopyridine-2-carboxylic acid with a glyoxal derivative.
Caption: General synthesis of the pyrido[3,4-b]pyrazine core.
Application in Library Development: Derivatization Protocols
Once the Pyrido[3,4-b]pyrazine-8-carboxylic acid core is synthesized, it serves as the starting point for creating a library of analogues for structure-activity relationship (SAR) studies.
Primary Application: Amide Library Synthesis
The most robust and widely used derivatization is the formation of amides. This reaction is high-yielding and tolerant of a vast range of functional groups on the amine coupling partner.
Causality Behind the Protocol: The carboxylic acid is first "activated" by a coupling reagent. This transforms the hydroxyl group into a better leaving group, making the carboxyl carbon highly electrophilic and susceptible to nucleophilic attack by the primary or secondary amine. A non-nucleophilic base is used to scavenge the acidic protons generated during the reaction, driving it to completion.
Caption: Workflow for amide library synthesis.
Protocol 1: General Procedure for Amide Coupling
Preparation: To a solution of Pyrido[3,4-b]pyrazine-8-carboxylic acid (1.0 eq) in anhydrous N,N-Dimethylformamide (DMF, 0.1 M), add the desired primary or secondary amine (1.1 eq).
Reagent Addition: Add a suitable coupling agent such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (1.2 eq), followed by a non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA) (3.0 eq).
Reaction: Stir the reaction mixture at room temperature for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LCMS).
Workup: Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with 5% aqueous LiCl solution (to remove DMF), saturated aqueous NaHCO₃, and brine.
Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of methanol in dichloromethane or ethyl acetate in hexanes).
Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).
Medicinal Chemistry Case Studies & SAR Insights
The true power of this building block is demonstrated by its successful application in drug discovery. The ability to systematically modify the 'R' group in the amide side chain allows for fine-tuning of biological activity.
Caption: The core scaffold and variable group concept.
Case Study: Kinase Inhibitors
The pyrido[3,4-b]pyrazine scaffold has been successfully employed in the development of kinase inhibitors. For instance, derivatives have been patented as inhibitors of Spleen Tyrosine Kinase (Syk), a non-receptor tyrosine kinase involved in inflammatory and autoimmune diseases.[5] In such a context, the pyridopyrazine core typically occupies the adenine-binding region of the ATP pocket, forming key hydrogen bonds with the hinge region of the kinase. The amide-linked side chain (R-group) extends into a more solvent-exposed region, where modifications can enhance potency and achieve selectivity over other kinases.
Case Study: Anticancer Agents
Derivatives of the related 1,2-dihydropyrido[3,4-b]pyrazine ring system have shown activity against cancer cell lines, with a proposed mechanism involving the disruption of mitosis.[4] Structure-activity relationship studies have highlighted several key features for potent antitumor activity:
The presence of a 4-amino group is often critical.
A substituent at the 6-position containing an aryl group is necessary for activity.
The oxidation state of the ring is crucial; both fully oxidized (aromatic) and fully reduced (tetrahydro) analogues often show diminished activity compared to the dihydro version.[4]
These findings underscore the importance of both the core scaffold and the appended substituents in defining the pharmacological profile.
Table 1: Summary of Reported Biological Activities
Biological Target/Activity
Scaffold Type
Key Findings
Reference(s)
Antineoplastic
Dihydropyrido[3,4-b]pyrazine
Mitotic arrest; SAR identified key substitution patterns.
Pyrido[3,4-b]pyrazine-8-carboxylic acid is a high-value building block for medicinal chemistry and drug discovery. Its straightforward synthesis and versatile derivatization potential via the carboxylic acid handle allow for the rapid and systematic exploration of chemical space. The proven track record of the scaffold against important drug targets, particularly kinases and in oncology, validates its status as a privileged structure. Future work will likely focus on developing more complex, three-dimensional side chains to target novel protein-protein interactions and exploring new derivatization chemistries beyond the amide bond to unlock novel biological activities.
Title: Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry
Source: MDPI
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Title: Pyrido[3,4-b]pyrazines: A new application for 2-chloro-3,4-diaminopyridine
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Title: Advances in the Synthesis and Bio-Applications of Pyrazine Derivatives: A Review
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Title: WO2012123312A1 - Pyrido[3,4-b]pyrazine derivatives as syk inhibitors
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Source: MDPI
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Title: Synthetic Pathways to Pyrido[3,4-c]pyridazines and Their Polycyclic Derivatives
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Title: New pyrazolo[3,4-b]pyridines: Synthesis and antimicrobial Activity
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Title: Synthesis and biological evaluation of novel pyrido[2,3-b]pyrazines inhibiting both erlotinib-sensitive and erlotinib-resistant cell lines
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Application Note: A Strategic Guide to In Vitro Assay Development for Novel Pyrido[3,4-b]pyrazine-8-carboxylic Acid Kinase Inhibitors
Abstract The pyrido[3,4-b]pyrazine scaffold is a privileged structure in medicinal chemistry, frequently serving as the core of potent protein kinase inhibitors.[1][2][3] Developing a robust and reliable in vitro assay c...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
The pyrido[3,4-b]pyrazine scaffold is a privileged structure in medicinal chemistry, frequently serving as the core of potent protein kinase inhibitors.[1][2][3] Developing a robust and reliable in vitro assay cascade is critical for identifying and characterizing novel analogs of Pyrido[3,4-b]pyrazine-8-carboxylic acid, guiding structure-activity relationship (SAR) studies, and selecting promising candidates for further development. This guide provides a comprehensive, field-proven framework for researchers, scientists, and drug development professionals. We detail a strategic, multi-tiered approach beginning with high-throughput biochemical screening, followed by orthogonal validation, and culminating in cell-based assays to confirm target engagement and downstream functional effects. Each protocol is presented with a clear rationale, emphasizing the causality behind experimental choices to ensure scientific integrity and generate decision-quality data.
Part 1: The Assay Funnel - A Strategic Overview for Hit Identification and Validation
The path from a compound library to a validated lead candidate is a process of systematic filtering. The goal is to efficiently eliminate false positives and compounds with undesirable properties while confidently identifying and prioritizing true, potent, and cell-active inhibitors.[4][5] This is achieved through a tiered assay cascade, or "funnel," where compounds are subjected to progressively more complex and physiologically relevant assays.
A typical cascade involves:
Primary High-Throughput Screening (HTS): A simple, robust, and cost-effective biochemical assay to screen a large number of compounds at a single concentration to identify initial "hits."[5][6]
Dose-Response Confirmation: Hits from the primary screen are re-tested at multiple concentrations to confirm activity and determine their half-maximal inhibitory concentration (IC50).
Orthogonal Validation: Confirmed hits are tested in a secondary, mechanistically distinct assay to rule out technology-specific artifacts and false positives.[7][8]
Cellular Target Engagement: The ability of compounds to bind to the target kinase within a live cell is quantified, providing a measure of cell permeability and target occupancy (EC50).
Downstream Functional Assays: The functional consequence of target inhibition is measured, for example, by assessing the phosphorylation status of a known downstream substrate in the relevant signaling pathway.
This strategic funnel ensures that resources are focused on the most promising compounds at each stage of the discovery process.
Caption: The Kinase Inhibitor Assay Funnel.
Part 2: Primary Biochemical Assay - Luminescence-Based ATP Depletion
Principle: The most common mechanism for kinase inhibitors is competition with ATP.[9] Therefore, a universal and robust primary assay is one that measures the consumption of ATP during the kinase reaction. Luminescence-based assays like ADP-Glo™ are ideal for HTS due to their high sensitivity, broad dynamic range, and simple "add-and-read" format.[10][11][12] The assay quantifies kinase activity by measuring the amount of ADP produced, which is inversely proportional to the amount of ATP remaining.[11][13] A potent inhibitor will block the kinase, leading to less ATP consumption and thus a lower luminescent signal in the final detection step.
Protocol: IC50 Determination using ADP-Glo™ Kinase Assay
This protocol is designed for a 384-well plate format and assumes a target kinase "Kinase-X" and its corresponding substrate.
1. Reagent Preparation:
Kinase Assay Buffer: 40 mM Tris (pH 7.5), 20 mM MgCl2, 0.1 mg/mL BSA. Prepare fresh and keep on ice.
Compound Dilution: Prepare a 10-point, 3-fold serial dilution of the Pyrido[3,4-b]pyrazine-8-carboxylic acid analogs in 100% DMSO, starting from a 10 mM stock. Then, create an intermediate plate by diluting these compounds into the Kinase Assay Buffer.
Enzyme/Substrate Mix: Prepare a 2X solution of Kinase-X and its specific substrate in Kinase Assay Buffer. The optimal concentrations must be determined empirically to ensure the reaction is in the linear range (typically 20-30% ATP consumption).[9]
ATP Solution: Prepare a 2X ATP solution in Kinase Assay Buffer. The concentration should be at the Km value for ATP for the specific kinase to ensure sensitive detection of ATP-competitive inhibitors.
Compound Plating: Add 2.5 µL of the diluted compounds to the wells of a 384-well assay plate. Include "no inhibitor" (DMSO only) controls for 0% inhibition and "no enzyme" controls for 100% inhibition.
Enzyme/Substrate Addition: Add 2.5 µL of the 2X Enzyme/Substrate Mix to all wells.
Pre-incubation: Gently mix the plate and incubate for 15 minutes at room temperature to allow compounds to bind to the kinase.
Reaction Initiation: Add 5 µL of the 2X ATP solution to all wells to start the kinase reaction. The final volume is now 10 µL.
Kinase Reaction: Mix the plate and incubate at room temperature for 60 minutes. The optimal time should be determined during assay development to stay within the linear range.
Reaction Termination: Add 10 µL of ADP-Glo™ Reagent to each well. This stops the kinase reaction and depletes the remaining ATP. Incubate for 40 minutes at room temperature.[9]
Signal Generation: Add 20 µL of Kinase Detection Reagent to each well. This converts the ADP generated into ATP, which is then used by luciferase to produce light. Incubate for 30 minutes at room temperature.
Data Acquisition: Read the luminescence on a plate reader.
3. Causality and Trustworthiness:
Why use Km ATP? For ATP-competitive inhibitors, using an ATP concentration equal to the Km provides a balanced condition to determine the inhibitor's potency (IC50).[14]
Why pre-incubate? Allowing the inhibitor to bind to the kinase before initiating the reaction with ATP ensures that the measured inhibition reflects the compound's true affinity.
Self-Validation: The inclusion of 0% and 100% inhibition controls on every plate is crucial for data normalization and calculating the Z'-factor, a statistical measure of assay quality. A Z'-factor > 0.5 indicates a robust and reliable assay.
Part 3: Orthogonal Validation - Ruling Out Assay Interference
A significant challenge in HTS is the presence of "false positives" caused by compounds that interfere with the assay technology rather than the biological target.[15][16][17] For luminescence-based assays, compounds might directly inhibit the luciferase enzyme.[15][16] Therefore, it is essential to re-screen hits using an orthogonal assay that relies on a different detection principle.[7][8]
Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is an excellent orthogonal method.[18][19][20] It measures the phosphorylation of a substrate by detecting the proximity of a donor fluorophore (e.g., on an anti-phospho-substrate antibody) and an acceptor fluorophore (e.g., on the substrate).[21][22] This method is less prone to interference from compound autofluorescence and provides a direct measure of product formation.[18][20] A true hit should demonstrate comparable potency in both the luminescence and TR-FRET assays.
Caption: True Inhibition vs. Assay Interference.
Part 4: Cellular Target Engagement - The NanoBRET™ Assay
A compound that is potent in a biochemical assay may fail in a cellular context due to poor membrane permeability or rapid efflux.[4] It is crucial to confirm that the inhibitor can reach and bind to its target inside a living cell. The NanoBRET™ Target Engagement assay is a gold-standard method for this purpose.[23][24][25]
Principle: The assay uses Bioluminescence Resonance Energy Transfer (BRET), a proximity-based energy transfer phenomenon.[25][26] The target kinase is expressed in cells as a fusion with the bright NanoLuc® luciferase (the BRET donor). A cell-permeable fluorescent tracer that reversibly binds to the kinase's active site is added (the BRET acceptor). When the tracer binds to the NanoLuc®-kinase fusion, energy transfer occurs, generating a BRET signal.[26] An effective inhibitor will enter the cell, compete with the tracer for binding to the kinase, and cause a dose-dependent decrease in the BRET signal.[25]
Transfection: Transfect HEK293 cells with a plasmid encoding the NanoLuc®-Kinase-X fusion protein. Culture for 24 hours to allow for protein expression.
Cell Plating: Harvest the transfected cells and resuspend them in Opti-MEM. Dispense the cells into a white 384-well assay plate.
2. Experimental Procedure:
Compound Addition: Add serially diluted Pyrido[3,4-b]pyrazine-8-carboxylic acid analogs to the wells.
Tracer Addition: Add the specific NanoBRET™ tracer for Kinase-X to all wells at its predetermined optimal concentration.
Equilibration: Incubate the plate for 2 hours at 37°C in a CO2 incubator to allow the compound and tracer to reach binding equilibrium within the cells.[27]
Signal Detection: Add the Nano-Glo® Substrate and an extracellular NanoLuc® inhibitor (to quench any signal from non-internalized enzyme).
Data Acquisition: Immediately read the plate on a luminometer equipped with two filters to measure the donor emission (e.g., 450 nm) and acceptor emission (e.g., 610 nm) simultaneously.[27] The NanoBRET™ ratio is calculated by dividing the acceptor signal by the donor signal.
3. Data Interpretation:
A dose-dependent decrease in the NanoBRET™ ratio indicates successful target engagement by the compound in live cells.
The data is plotted to generate an EC50 value, which represents the concentration of compound required to occupy 50% of the target kinase in a cellular environment.
Part 5: Downstream Pathway Analysis - Western Blotting
The final step in the in vitro validation cascade is to demonstrate a functional consequence of target engagement. If Kinase-X is known to phosphorylate a specific downstream substrate (Substrate-Y), then an effective inhibitor should reduce the level of phosphorylated Substrate-Y (p-Substrate-Y) in cells. Western blotting is a standard and reliable technique to measure this change.[6]
Protocol: Western Blot for Phospho-Substrate Inhibition[28][29][30]
Cell Treatment: Plate a relevant cell line (that expresses Kinase-X and Substrate-Y) and treat with various concentrations of the lead inhibitor for a specified time (e.g., 2 hours).
Cell Lysis: Lyse the cells in a buffer containing protease and, critically, phosphatase inhibitors to preserve the phosphorylation state of proteins.[28][29]
Protein Quantification: Determine the protein concentration of each lysate to ensure equal loading.
SDS-PAGE and Transfer: Separate the protein lysates by SDS-PAGE and transfer them to a PVDF membrane.
Blocking: Block the membrane with 5% Bovine Serum Albumin (BSA) in Tris-Buffered Saline with Tween-20 (TBST). Crucially, do not use milk for blocking , as it contains phosphoproteins (casein) that will cause high background.[28][29]
Antibody Incubation:
Incubate one membrane with a primary antibody specific for p-Substrate-Y.
Incubate a parallel membrane with a primary antibody for total Substrate-Y to serve as a loading control.
Secondary Antibody and Detection: Wash the membranes and incubate with an HRP-conjugated secondary antibody. Detect the signal using an enhanced chemiluminescence (ECL) substrate.
Analysis: Quantify the band intensities. A potent inhibitor should show a dose-dependent decrease in the p-Substrate-Y signal relative to the total Substrate-Y signal.
Part 6: Data Summary and Candidate Selection
The data gathered from the assay funnel provides a multi-dimensional view of each compound's profile. This allows for an informed, data-driven selection of lead candidates for further preclinical development.
Compound ID
Primary Assay IC₅₀ (nM) [ADP-Glo™]
Orthogonal Assay IC₅₀ (nM) [TR-FRET]
Cellular Target Engagement EC₅₀ (nM) [NanoBRET™]
p-Substrate Inhibition (Western Blot)
Notes
PBP-001
15
20
55
+++
Potent, cell-permeable, and functional. Prime Candidate.
PBP-002
25
>10,000
>10,000
-
False positive. Potent in primary assay but inactive in orthogonal and cellular assays. Likely assay interference.
PBP-003
30
45
>10,000
-
Biochemically potent but lacks cell permeability or is subject to efflux. Poor cellular activity.
PBP-004
500
650
800
+
Modest potency but demonstrates good translation from biochemical to cellular activity. Potential for optimization.
References
TR-FRET Technology: Principle, Advantages, and Applications. Sino Biological. [Link]
Development and Application of in vitro Assays for the Identification and Characterization of Kinase Inhibitors. Ruprecht-Karls-Universität Heidelberg. [Link]
WESTERN BLOTTING OF PHOSPHO-PROTEINS PROTOCOL. ResearchGate. [Link]
Virtual Target Screening: Validation Using Kinase Inhibitors. ACS Publications. [Link]
Promega Launches NanoBRET™ Target Engagement Intracellular Kinase Assay, First to Quantitatively Measure Drug-Kinase Interactions in Live Cells. Lab Manager. [Link]
TR-FRET Powers Smarter Drug Screening. The Scientist. [Link]
Bioluminescence Methods for Assaying Kinases in Quantitative High-Throughput Screening (qHTS) Format Applied to Yes1 Tyrosine Kinase, Glucokinase and PI5P4Kα Lipid Kinase. PMC. [Link]
A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets. PMC. [Link]
Apparent Activity in High-Throughput Screening: Origins of Compound-Dependent Assay Interference. PMC. [Link]
NanoBRET™ Target Engagement for drug development. News-Medical.Net. [Link]
How Are Biochemical Assays Used in High-Throughput Screening?. Patsnap Synapse. [Link]
Procedure for detection of phosphorylated proteins in western blot. Abcam. [Link]
2,3-DISUBSTITUTED PYRIDO[3,4-B]PYRAZINE-CONTAINING COMPOUNDS AS KINASE INHIBITORS. WIPO Patentscope. [Link]
The Importance of Counter Screens in HTS. Sygnature Discovery. [Link]
A pragmatic approach to hit validation following biochemical high-throughput screening. Drug Discovery World. [Link]
Application Notes and Protocols: Functionalization of the Pyrido[3,4-b]pyrazine-8-carboxylic acid Heterocyclic Ring
Abstract: This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the functionalization of the Pyrido[3,4-b]pyrazine-8-carboxylic acid core structure. Thi...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract:
This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the functionalization of the Pyrido[3,4-b]pyrazine-8-carboxylic acid core structure. This privileged scaffold is of significant interest in medicinal chemistry and materials science.[1][2] These application notes delve into the strategic modification of the heterocyclic ring system, moving beyond the derivatization of the carboxylic acid moiety. We will explore key synthetic strategies including Palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitution, supported by detailed, field-proven protocols. The causality behind experimental choices, from catalyst selection to reaction conditions, is elucidated to empower researchers in their synthetic endeavors.
Introduction: The Significance of the Pyrido[3,4-b]pyrazine Scaffold
The pyrido[3,4-b]pyrazine heterocyclic system is a nitrogen-rich scaffold that has garnered considerable attention in pharmaceutical and materials science research.[1] Its unique electronic properties and structural rigidity make it an attractive core for the development of novel therapeutic agents, particularly in oncology as protein kinase inhibitors, and for applications in advanced materials such as polymers and coatings.[1][3] The presence of both a pyridine and a pyrazine ring fused together creates a unique reactivity profile, offering multiple sites for selective functionalization.
The focus of this guide, Pyrido[3,4-b]pyrazine-8-carboxylic acid, incorporates a key functional handle—the carboxylic acid—which can be readily converted to amides, esters, and other functionalities. However, the true potential for generating molecular diversity and tuning physicochemical properties lies in the strategic modification of the heterocyclic core itself. This document will provide detailed protocols and the underlying chemical logic for achieving this.
Strategic Approaches to Ring Functionalization
The electronic nature of the pyrido[3,4-b]pyrazine system is characterized by the electron-withdrawing properties of the nitrogen atoms in both the pyridine and pyrazine rings. This generally renders the ring system electron-deficient and susceptible to certain types of reactions while making others more challenging. Our discussion will center on two powerful and versatile strategies:
Palladium-Catalyzed Cross-Coupling Reactions: These methods are indispensable for forming new carbon-carbon and carbon-heteroatom bonds, allowing for the introduction of a wide array of substituents.
Nucleophilic Aromatic Substitution (SNAr): The electron-deficient nature of the ring system makes it an excellent substrate for SNAr reactions, particularly when a suitable leaving group is present.
The following diagram illustrates the key reactive positions on the pyrido[3,4-b]pyrazine core that are amenable to these transformations.
Caption: Key sites for functionalization on the pyrido[3,4-b]pyrazine ring.
Palladium-Catalyzed Cross-Coupling Reactions
Palladium-catalyzed cross-coupling reactions are a cornerstone of modern organic synthesis, enabling the formation of C-C, C-N, and C-O bonds with high efficiency and functional group tolerance. For the pyrido[3,4-b]pyrazine system, these reactions are typically performed on a halogenated precursor. The synthesis of a 5-chloro or 5-bromo derivative is a common entry point, achieved through condensation of a diaminopyridine with a 1,2-dicarbonyl compound.[4]
Suzuki-Miyaura Cross-Coupling for C-C Bond Formation
The Suzuki-Miyaura coupling is a robust method for installing aryl, heteroaryl, or vinyl groups.[5][6][7] This reaction involves the coupling of an organoboron reagent (boronic acid or ester) with a halide in the presence of a palladium catalyst and a base.
Protocol: Suzuki-Miyaura Arylation at the C-5 Position
This protocol describes the coupling of a 5-chloro-pyrido[3,4-b]pyrazine-8-carboxylic acid derivative with a generic arylboronic acid.
To a flame-dried Schlenk flask, add methyl 5-chloro-pyrido[3,4-b]pyrazine-8-carboxylate, the arylboronic acid, Pd(dppf)Cl₂, and K₂CO₃.
Evacuate and backfill the flask with argon or nitrogen three times.
Add degassed 1,4-dioxane and water (typically a 4:1 to 10:1 ratio). The mixture should be stirred to ensure proper mixing.
Heat the reaction mixture to 80-100 °C and monitor the reaction progress by TLC or LC-MS.
Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.
Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.
Concentrate the solution under reduced pressure and purify the crude product by column chromatography on silica gel.
Experimental Causality:
Ester Protection: The carboxylic acid is protected as a methyl ester to prevent side reactions with the basic conditions and to improve solubility.
Catalyst Choice: Pd(dppf)Cl₂ is a versatile and robust catalyst suitable for a wide range of arylboronic acids and halides.
Base: Potassium carbonate is a moderately strong base that is effective in the transmetalation step of the catalytic cycle.
Solvent System: The dioxane/water mixture is crucial for dissolving both the organic and inorganic reagents. Degassing is essential to prevent oxidation of the palladium catalyst.
Buchwald-Hartwig Amination for C-N Bond Formation
The Buchwald-Hartwig amination allows for the introduction of primary and secondary amines at the C-5 position, a critical transformation in medicinal chemistry for modulating solubility and target engagement.[8]
Protocol: Buchwald-Hartwig Amination at the C-5 Position
In a glovebox or under an inert atmosphere, combine Pd₂(dba)₃ and Xantphos in a Schlenk flask.
Add dry, degassed toluene and stir for 10 minutes to form the active catalyst complex.
Add the methyl 5-chloro-pyrido[3,4-b]pyrazine-8-carboxylate, the amine, and sodium tert-butoxide.
Seal the flask and heat the mixture to 90-110 °C. Monitor the reaction by LC-MS.
After completion, cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium chloride.
Extract the product with ethyl acetate, wash the combined organic layers with brine, and dry over anhydrous sodium sulfate.
Concentrate the solution and purify by column chromatography.
Experimental Causality:
Catalyst System: The combination of a palladium precursor like Pd₂(dba)₃ and a bulky, electron-rich phosphine ligand such as Xantphos is highly effective for C-N cross-coupling.
Base: Sodium tert-butoxide is a strong, non-nucleophilic base required to deprotonate the amine and facilitate the catalytic cycle.
Inert Atmosphere: The palladium(0) catalyst is sensitive to air, making an inert atmosphere crucial for catalytic activity.
The workflow for these cross-coupling reactions can be visualized as follows:
Caption: General workflow for cross-coupling reactions.
Nucleophilic Aromatic Substitution (SNAr)
Nucleophilic aromatic substitution is a powerful method for functionalizing electron-poor aromatic rings. The pyrido[3,4-b]pyrazine system is activated towards SNAr due to the electron-withdrawing nature of the ring nitrogens.[9][10] This reaction typically requires a good leaving group, such as a halide, at an activated position (ortho or para to a ring nitrogen). The C-5 position is analogous to the 2-position of a pyridine ring, making it a prime site for SNAr.[9]
Protocol: SNAr with an Amine Nucleophile at the C-5 Position
This protocol provides a catalyst-free method for introducing an amine at the C-5 position.
In a sealed tube, dissolve the methyl 5-chloro-pyrido[3,4-b]pyrazine-8-carboxylate in acetonitrile or NMP.
Add the amine and, if necessary, DIPEA as a non-nucleophilic base to scavenge the HCl byproduct.
Seal the tube and heat the reaction mixture to 80-140 °C. The required temperature will depend on the nucleophilicity of the amine.
Monitor the reaction by TLC or LC-MS.
Upon completion, cool the reaction to room temperature and dilute with water to precipitate the product or dilute with ethyl acetate for extraction.
If extracting, wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.
Concentrate the solution and purify the crude product by column chromatography or recrystallization.
Experimental Causality:
Solvent: A polar aprotic solvent like acetonitrile or NMP is used to dissolve the reactants and facilitate the reaction. NMP is often used for less reactive amines due to its higher boiling point.
Excess Nucleophile: A large excess of the amine is often used to drive the reaction to completion and can also act as the base.
Temperature: Thermal energy is required to overcome the activation energy for the formation of the Meisenheimer complex intermediate.
Leaving Group: A chloride is a suitable leaving group for this transformation. Fluorinated precursors can also be used and may react at lower temperatures.[11][12]
The logical relationship for choosing a functionalization strategy is outlined below:
Caption: Decision tree for selecting a functionalization method.
Summary and Data Presentation
The choice between a palladium-catalyzed cross-coupling reaction and an SNAr reaction depends on the desired substituent and the available starting materials. Cross-coupling reactions offer a broader scope for introducing diverse functionalities, while SNAr can be a more atom-economical and cost-effective method for introducing strong nucleophiles.
Method
Bond Formed
Key Reagents
Typical Temperature
Advantages
Limitations
Suzuki-Miyaura
C-C
Pd Catalyst, Base, Boronic Acid
80-100 °C
Broad scope, high functional group tolerance
Requires pre-functionalized coupling partners, potential for metal contamination
Buchwald-Hartwig
C-N
Pd Catalyst, Base, Ligand, Amine
90-110 °C
Wide range of amines can be used, good control over reaction conditions
Catalyst and ligand can be expensive, requires inert atmosphere
SNAr
C-N, C-O, C-S
Nucleophile, optional Base
80-140 °C
Catalyst-free, atom-economical
Limited to strong nucleophiles, requires activated substrate, high temperatures may be needed
Conclusion
The functionalization of the pyrido[3,4-b]pyrazine-8-carboxylic acid heterocyclic ring is a critical step in the development of novel compounds for a range of applications. By leveraging powerful synthetic methods such as palladium-catalyzed cross-coupling and nucleophilic aromatic substitution, researchers can systematically explore the structure-activity relationships of this important scaffold. The protocols and insights provided in this guide are intended to serve as a practical resource for scientists engaged in the design and synthesis of next-generation molecules based on the pyrido[3,4-b]pyrazine core.
References
Discovery of the First Highly Selective 1,4-dihydropyrido[3,4‑b]pyrazin-3(2H)-one MKK4 Inhibitor. Journal of Medicinal Chemistry.
Pyrido[3,4-b]pyrazines: A new application for 2-chloro-3,4-diaminopyridine. HETEROCYCLES.
Pyrido[3,4-b]pyrazine. Chem-Impex.
Tetrahydropyrido[3,4-b]pyrazine scaffolds
Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry. MDPI.
Synthesis and Characterization of Pyridazine Derivatives by Suzuki-Miyaura Cross-Coupling Reaction and Evaluation of Their Optical and Electronic Properties through Experimental and Theoretical Studies. PMC.
Efficient synthesis of novel disubstituted pyrido[3,4-b]pyrazines for the design of protein kinase inhibitors. RSC Publishing.
Suzuki–Miyaura cross-coupling reactions of halo derivatives of 4H-pyrido[1,2-a]pyrimidin-4-ones. Organic & Biomolecular Chemistry.
Tetrahydropyrido[3,4-b]pyrazine Scaffolds from Pentafluoropyridine.
Suzuki-Miyaura cross-coupling reactions of halo derivatives of 4H-pyrido[1,2-a]pyrimidin-4-ones. PubMed.
Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine?. Chemistry Stack Exchange.
37.03 Nucleophilic Aromatic Substitution of Heteroarenes. YouTube.
Application Notes & Protocols: The Pyrido[3,4-b]pyrazine Scaffold in Targeted Oncology Drug Discovery
An in-depth guide for researchers, scientists, and drug development professionals. Authored by: Gemini, Senior Application Scientist Introduction The paradigm of cancer treatment has been significantly reshaped by the ad...
Author: BenchChem Technical Support Team. Date: April 2026
An in-depth guide for researchers, scientists, and drug development professionals.
Authored by: Gemini, Senior Application Scientist
Introduction
The paradigm of cancer treatment has been significantly reshaped by the advent of targeted therapies, which aim to exploit specific molecular vulnerabilities within cancer cells. Among the most validated and "druggable" target classes are protein kinases, enzymes that regulate a vast array of cellular processes, including proliferation, survival, and differentiation. The aberrant activity of kinases is a hallmark of many cancers, making kinase inhibitors a cornerstone of modern oncology.[1]
The discovery of novel kinase inhibitors often relies on the identification of "privileged scaffolds"—core molecular structures that exhibit a high affinity for the ATP-binding site of kinases.[2] The pyrido[3,4-b]pyrazine ring system has emerged as one such versatile scaffold.[3] Its nitrogen-rich, heteroaromatic structure provides key hydrogen bond acceptors and a rigid framework ideal for positioning functional groups to achieve potent and selective kinase inhibition.[2][4]
This guide provides a comprehensive overview of the application of the pyrido[3,4-b]pyrazine scaffold in oncology drug discovery. It details the scientific rationale, key molecular targets, and field-proven experimental protocols for characterizing novel derivatives. We will place a particular focus on the strategic utility of Pyrido[3,4-b]pyrazine-8-carboxylic acid as a pivotal intermediate for building compound libraries and exploring structure-activity relationships (SAR) to develop next-generation targeted therapies.
Section 1: The Pyrido[3,4-b]pyrazine Scaffold: A Platform for Kinase Inhibition
Core Principle: Competitive ATP-Binding Site Inhibition
Most small-molecule kinase inhibitors derived from scaffolds like pyrido[3,4-b]pyrazine function as Type I inhibitors. They are designed to mimic the adenine moiety of ATP, occupying the ATP-binding pocket and preventing the phosphorylation of substrate proteins. This competitive inhibition blocks the downstream signaling cascade that drives oncogenic activity.
The efficacy of such an inhibitor is dictated by its ability to form specific, high-affinity interactions with key amino acid residues in the kinase's ATP pocket, particularly the "hinge region" that anchors the adenine of ATP. The nitrogen atoms within the pyrido[3,4-b]pyrazine core are strategically positioned to serve as hydrogen bond acceptors, mimicking the interactions of ATP and anchoring the inhibitor within the binding site.[2]
Caption: Library synthesis workflow from the 8-carboxylic acid.
Section 2: Application Protocols for Characterizing Pyrido[3,4-b]pyrazine Derivatives
The following protocols are designed as a robust workflow to evaluate a novel compound series derived from Pyrido[3,4-b]pyrazine-8-carboxylic acid. We will use "Compound-X" as a placeholder for a test article from this series and RET kinase as the exemplar target.
Protocol: In Vitro Kinase Inhibition Assay (RET Kinase)
Principle: This protocol uses the ADP-Glo™ Kinase Assay, a luminescent assay that quantifies the amount of ADP produced during a kinase reaction. A decrease in ADP production in the presence of an inhibitor corresponds to its potency. This method is chosen for its high sensitivity and broad dynamic range.
Methodology:
Reagent Preparation:
Prepare a 2X solution of RET kinase and its substrate (a suitable substrate peptide) in kinase reaction buffer.
Prepare a serial dilution of Compound-X in DMSO, then dilute further in kinase buffer to create 2X compound solutions. Recommended starting concentration: 100 µM, with 1:3 serial dilutions.
Controls: Prepare 2X solutions of a known RET inhibitor (e.g., Selpercatinib) as a positive control and a DMSO vehicle as a negative (100% activity) control.
Kinase Reaction:
In a 384-well plate, add 5 µL of 2X Compound-X, positive control, or vehicle control to appropriate wells.
Initiate the reaction by adding 5 µL of the 2X kinase/substrate solution to each well.
Incubate the plate at room temperature for 60 minutes.
Signal Detection:
Add 10 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.
Add 20 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes at room temperature.
Read luminescence on a plate reader.
Data Analysis:
Normalize the data using the vehicle control (100% activity) and a "no kinase" control (0% activity).
Plot the normalized percent inhibition against the log concentration of Compound-X.
Fit the data to a four-parameter logistic equation using graphing software (e.g., GraphPad Prism) to determine the IC₅₀ value.
Trustworthiness Check: The inclusion of both positive and negative controls validates the assay's performance. A potent IC₅₀ for Selpercatinib confirms the assay is working as expected, while the DMSO control defines the baseline kinase activity.
Principle: This protocol measures the metabolic activity of cells as an indicator of cell viability. The CellTiter-Glo® Luminescent Cell Viability Assay quantifies ATP, which is a marker of metabolically active cells. A reduction in the luminescent signal indicates cytotoxic or cytostatic effects of the compound. MiaPaCa-2 cells are chosen as they are a relevant pancreatic cancer line where RET inhibitors have shown activity.
[1]
Methodology:
Cell Seeding:
Culture MiaPaCa-2 cells to ~80% confluency.
Trypsinize, count, and seed the cells into a 96-well white, clear-bottom plate at a density of 5,000 cells/well in 100 µL of media.
Incubate overnight to allow for cell attachment.
Compound Treatment:
Prepare a serial dilution of Compound-X in cell culture media.
Remove the old media from the cells and add 100 µL of the media containing the compound dilutions. Include a vehicle control (DMSO) and a positive control (e.g., Gemcitabine).
Incubate the plate for 72 hours at 37°C, 5% CO₂.
Assay Readout:
Equilibrate the plate and the CellTiter-Glo® Reagent to room temperature.
Add 100 µL of CellTiter-Glo® Reagent to each well.
Mix on an orbital shaker for 2 minutes to induce cell lysis.
Incubate at room temperature for 10 minutes to stabilize the luminescent signal.
Read luminescence on a plate reader.
Data Analysis:
Normalize the data to the vehicle-treated cells (100% viability).
Plot the percent viability against the log concentration of Compound-X and fit the curve to determine the GI₅₀ (concentration for 50% growth inhibition).
Principle: This protocol verifies that Compound-X inhibits its intended target (RET) within the cellular environment and blocks its downstream signaling pathway. Phosphorylation of a kinase is a direct indicator of its activity. Therefore, a reduction in phosphorylated RET (p-RET) upon treatment confirms target engagement.
Signaling Pathway: RET activation leads to the phosphorylation of downstream effectors, primarily through the MAPK/ERK pathway, which promotes cell proliferation.
Caption: Simplified RET signaling pathway and point of inhibition.
Methodology:
Cell Treatment and Lysis:
Seed MiaPaCa-2 cells in a 6-well plate and grow to 70-80% confluency.
Treat cells with varying concentrations of Compound-X (e.g., 0.1x, 1x, 10x GI₅₀) for 2-4 hours. Include a vehicle control.
Wash cells with cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.
Centrifuge to pellet cell debris and collect the supernatant.
Protein Quantification:
Determine the protein concentration of each lysate using a BCA assay.
Western Blotting:
Load equal amounts of protein (20-30 µg) per lane onto an SDS-PAGE gel.
Transfer the separated proteins to a PVDF membrane.
Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour.
Incubate the membrane overnight at 4°C with primary antibodies against p-RET, total RET, p-ERK, total ERK, and a loading control (e.g., GAPDH).
Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.
Wash again and apply an ECL substrate.
Image the blot using a chemiluminescence detector.
Expected Results: A successful experiment will show a dose-dependent decrease in the levels of p-RET and p-ERK in cells treated with Compound-X, while the levels of total RET, total ERK, and the loading control (GAPDH) remain unchanged. This provides strong evidence of specific, on-target activity.
References
Falco, A. D., et al. (2014). Efficient synthesis of novel disubstituted pyrido[3,4-b]pyrazines for the design of protein kinase inhibitors. MedChemComm. [Link]
Temple, C. Jr., et al. (1983). 1,2-Dihydropyrido[3,4-b]pyrazines: structure-activity relationships. Journal of Medicinal Chemistry. [Link]
El-Gamal, M. I., et al. (2024). Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023). Molecules. [Link]
Abdeen, M. A., et al. (2016). Synthesis and cytotoxicity evaluation of novel pyrido[3,4-d]pyrimidine derivatives as potential anticancer agents. Medicinal Chemistry Research. [Link]
Temple, C. Jr., et al. (1982). New anticancer agents: synthesis of 1,2-dihydropyrido[3,4-b]pyrazines (1-deaza-7,8-dihydropteridines). Journal of Medicinal Chemistry. [Link]
Abdel-Ghani, T. M., et al. (2022). Design, synthesis, and anti-cancer evaluation of new pyrido[2,3-d]pyrimidin-4(3H)- one derivatives as potential EGFRWT and EGFRT790M inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry. [Link]
Besong, G. E., et al. (2012). Pyrido[3,4-b]pyrazine derivatives as syk inhibitors.
Wang, Y., et al. (2022). Identification of 1H-pyrazolo[3,4-b]pyridine derivatives as novel and potent TBK1 inhibitors: design, synthesis, biological evaluation, and molecular docking study. Journal of Enzyme Inhibition and Medicinal Chemistry. [Link]
Abdel-Ghani, T. M., et al. (2022). Novel pyrazolo[3,4-d]pyrimidines as potential anticancer agents: Synthesis, VEGFR-2 inhibition, and mechanisms of action. Biomedicine & Pharmacotherapy. [Link]
Kassab, A. E. (2023). Pyrazolo[3,4-d]pyrimidine scaffold: A review on synthetic approaches and EGFR and VEGFR inhibitory activities. Archiv der Pharmazie. [Link]
El-Sayed, M. A.-F., et al. (2018). Anticancer and Anti-Inflammatory Activities of Some New Pyrazolo[3,4-b]pyrazines. Molecules. [Link]
Technical Support Center: Overcoming Steric Hindrance in Pyrido[3,4-b]pyrazine-8-carboxylic Acid Amidation
Welcome to the Advanced Synthesis Technical Support Center. As a Senior Application Scientist, I have designed this guide to move beyond generic troubleshooting.
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Advanced Synthesis Technical Support Center. As a Senior Application Scientist, I have designed this guide to move beyond generic troubleshooting. The amidation of the pyrido[3,4-b]pyrazine scaffold presents unique topological and electronic bottlenecks that frequently cause standard coupling protocols to fail.
This guide dissects the fundamental causality of these failures and provides self-validating, field-proven methodologies to ensure your target amides are synthesized with high yield and purity.
Diagnostic Workflow
Before adjusting your reaction conditions, use the following logical pathway to determine the optimal activation strategy based on the nucleophilicity and steric bulk of your amine partner.
Diagnostic workflow for overcoming steric hindrance in heteroaromatic amidation.
Knowledge Base & FAQs
Q1: Why does Pyrido[3,4-b]pyrazine-8-carboxylic acid specifically resist standard amidation conditions?A: The resistance stems from a synergistic combination of steric and electronic factors. Sterically, the 8-position is flanked by the pyridine nitrogen and the peri-hydrogen of the pyrazine ring, creating a highly congested topological pocket that physically blocks the approach of bulky coupling intermediates. Electronically, the pyrido[3,4-b]pyrazine core is a highly electron-withdrawing fused system[1]. This severe electron deficiency reduces the nucleophilicity of the carboxylate anion, drastically slowing its initial attack on the coupling reagent (e.g., the uronium salt of HATU) required to form the active ester[2].
Q2: My reaction with EDC/NHS showed zero conversion. What is the mechanistic failure here?A: EDC/NHS is fundamentally insufficient for highly hindered heteroaromatics. While EDC/HOAt can sometimes provide better conversions for moderately hindered substrates[3], the NHS active ester is relatively stable and lacks the electrophilicity needed to overcome the high activation energy barrier imposed by the pyrido[3,4-b]pyrazine scaffold. Furthermore, the slow reaction rate allows competing side reactions—such as the N-acylurea rearrangement of the EDC intermediate—to outpace the desired amide bond formation[4].
Q3: Should I use HATU, COMU, or TCFH/Oxyma for this specific scaffold?A:
HATU remains a robust choice for primary aliphatic amines. The neighboring nitrogen atom in the HOAt leaving group provides anchimeric assistance (an intramolecular hydrogen bond) that actively guides the amine to the carbonyl carbon, making it highly effective for sterically hindered substrates[2].
TCFH/Oxyma is the optimal, state-of-the-art choice if your amine is also hindered (e.g., secondary amines, anilines). TCFH rapidly converts the acid to an active ester via an acylimidazolium intermediate, which is then trapped by Oxyma. This system is exceptionally chemoselective, prevents the accumulation of unreactive esters, and drives the coupling of poorly nucleophilic amines with high efficiency[5][6].
Quantitative Data: Activation Strategy Comparison
To facilitate reagent selection, the following table summarizes the performance metrics of various activation strategies when applied to highly hindered heteroaromatic carboxylic acids.
Activation Strategy
Primary Reagents
Steric Tolerance
Nucleophile Scope
Byproduct / Failure Risk
Chloroformamidinium
TCFH, Oxyma, NMI
Very High
Anilines, α-Tertiary Amines
Very Low: Highly chemoselective; avoids guanidinylation.
Uronium Salt
HATU, DIPEA, DMF
High
Primary & Secondary Aliphatic
Moderate: Uronium capping (guanidinylation) if pre-activation > 5 mins.
To ensure scientific integrity, the following protocols are designed as self-validating systems . They include built-in analytical checkpoints so you can verify the success of the activation step before committing your valuable amine.
Protocol A: TCFH/Oxyma-Mediated Amidation (Recommended for Dual Hindrance)
This protocol is engineered for scenarios where both the pyrido[3,4-b]pyrazine core and the incoming amine are sterically hindered.
Step 1: Carboxylic Acid Activation
In an oven-dried vial under nitrogen, dissolve Pyrido[3,4-b]pyrazine-8-carboxylic acid (1.0 eq) and Oxyma Pure (1.2 eq) in anhydrous DMF (0.2 M concentration).
Add N-methylimidazole (NMI, 3.0 eq). Causality: NMI acts as a nucleophilic catalyst, facilitating the rapid formation of an acylimidazolium intermediate without causing epimerization[6].
Add TCFH (1.2 eq) in one portion. Stir at room temperature for 15 minutes. The solution will typically turn a distinct yellow/orange, indicating Oxyma activation.
Self-Validation Checkpoint: Quench a 5 µL aliquot of the reaction mixture into 100 µL of methanol. Analyze via LC-MS. The presence of the methyl ester mass confirms successful activation of the sterically hindered acid. Do not proceed to Step 2 if the free acid mass persists.
Step 2: Amine Coupling
5. Once activation is confirmed, add the hindered amine (1.2 eq) dropwise.
6. Stir at room temperature for 4 to 16 hours. Causality: The Oxyma active ester is highly electrophilic yet stable against background hydrolysis, providing the necessary time for hindered amines to navigate the congested 8-position pocket[5].
7. Workup: Dilute with EtOAc, wash sequentially with 1N HCl (if the product is not acid-sensitive), saturated NaHCO₃, and brine. Dry over Na₂SO₄ and concentrate.
Use this protocol when coupling with unhindered primary amines, leveraging the neighboring group effect of HOAt.
Step 1: Strict Pre-activation
Dissolve Pyrido[3,4-b]pyrazine-8-carboxylic acid (1.0 eq) and HATU (1.1 eq) in anhydrous NMP (0.2 M).
Add DIPEA (2.5 eq). Stir for exactly 2 to 3 minutes .
Causality: Prolonged pre-activation with HATU leads to chain-terminating guanidinylation of the amine. A strict 2-minute window ensures the highly reactive HOAt active ester is formed without degrading the reagents[2].
Step 2: Coupling
4. Immediately add the primary amine (1.1 eq).
5. Stir at room temperature for 2 hours.
6. Self-Validation Checkpoint: Monitor the reaction via TLC (UV active at 254 nm). The HOAt active ester will appear as a distinct, fast-moving spot that should be completely consumed upon successful amide formation.
References
General chemoselective hindered amide coupling enabled by TCFH-catalytic Oxyma and transient imine protection. Chemical Communications (RSC Publishing).5
Technical Support Center: Overcoming Steric Hindrance in Coupling Reactions. BenchChem.4
Amide Bond Bioisosteres: Strategies, Synthesis, and Successes. National Institutes of Health (NIH).
HATU: The Core Reagent for Peptide & Drug Synthesis. Suzhou Highfine Biotech.2
Optimized reaction conditions for amide bond formation in DNA-encoded combinatorial libraries. National Institutes of Health (NIH).3
From Quinoxaline, Pyrido[2,3-b]pyrazine and Pyrido[3,4-b]pyrazine to Pyrazino-Fused Carbazoles and Carbolines. MDPI.1
Troubleshooting degradation of Pyrido[3,4-b]pyrazine-8-carboxylic acid during long-term storage
A Guide to Investigating and Preventing Degradation During Long-Term Storage Introduction Welcome to the technical support center for Pyrido[3,4-b]pyrazine-8-carboxylic acid. This guide is designed for researchers, scien...
Author: BenchChem Technical Support Team. Date: April 2026
A Guide to Investigating and Preventing Degradation During Long-Term Storage
Introduction
Welcome to the technical support center for Pyrido[3,4-b]pyrazine-8-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals who utilize this compound and are concerned with its long-term stability. Pyrido[3,4-b]pyrazine-8-carboxylic acid belongs to the nitrogen-containing heterocyclic aromatic compound class, which is vital in pharmaceutical and materials science research. The integrity of this molecule is paramount for reproducible experimental results and the safety and efficacy of downstream applications.
Degradation during storage can lead to a loss of purity, the formation of unknown impurities, and a significant reduction in biological activity, ultimately compromising research outcomes.[1] This document provides a structured, in-depth approach to troubleshooting common degradation issues, based on established principles of chemical stability and data from structurally related compounds. We will explore the primary causes of degradation and offer systematic protocols to identify, mitigate, and prevent these issues.
Part 1: Frequently Asked Questions (FAQs)
This section addresses common initial questions regarding the stability of Pyrido[3,4-b]pyrazine-8-carboxylic acid.
Q1: What are the most common signs of degradation for this compound?
A1: Degradation can manifest in several ways. The most common indicators include:
Change in Physical Appearance: A noticeable change in color (e.g., from white/off-white to yellow or brown), or a change in the texture of the solid powder.
Decreased Purity: As measured by analytical techniques like High-Performance Liquid Chromatography (HPLC), a decrease in the area of the main compound peak and the appearance of new impurity peaks is a clear sign of degradation.[]
Reduced Solubility: The compound may become more difficult to dissolve in standard solvents, which can indicate the formation of less soluble degradation products or polymers.
Inconsistent Experimental Results: A loss of potency or altered activity in biological assays compared to a freshly acquired or properly stored batch is a strong indicator of chemical change.
Q2: What are the primary environmental factors that can cause degradation?
A2: Like many complex organic molecules, Pyrido[3,4-b]pyrazine-8-carboxylic acid is susceptible to several environmental factors:
Moisture (Humidity): The presence of water can lead to hydrolysis of susceptible functional groups.[1]
Oxygen: The nitrogen atoms in the heterocyclic rings and the benzylic positions can be susceptible to oxidation.[3][4][5]
Light: Exposure to UV or high-intensity visible light can induce photochemical reactions, leading to photodegradation.[][6]
Heat: Elevated temperatures accelerate the rate of all chemical reactions, including degradation pathways like decarboxylation.[7][8]
Q3: How quickly can I expect this compound to degrade?
A3: The rate of degradation is highly dependent on storage conditions. When stored under optimal conditions (see Recommended Storage Conditions table below), the compound should remain stable for an extended period as specified on its certificate of analysis. However, under suboptimal conditions, such as exposure to high humidity or light at ambient temperature, noticeable degradation could occur within weeks or months. Stability testing is the only way to establish a definitive re-test period or shelf life under specific conditions.[9][10]
Q4: Are there specific functional groups on this molecule that are particularly sensitive?
A4: Yes, the structure of Pyrido[3,4-b]pyrazine-8-carboxylic acid has several areas of potential instability:
Carboxylic Acid Group: This group is susceptible to decarboxylation (loss of CO2), especially at elevated temperatures.[11][12]
Pyrazine and Pyridine Rings: The nitrogen atoms in these rings are potential sites for oxidation, which can lead to the formation of N-oxides.[3][5][13] This can alter the electronic properties and reactivity of the molecule.[13]
Aromatic System: The entire aromatic system can be susceptible to photolytic reactions if exposed to sufficient light energy.[6]
Part 2: Systematic Troubleshooting Guide
If you suspect degradation, follow this guide to diagnose and address the issue. The core of this process is a "forced degradation" or "stress testing" study, which intentionally exposes the compound to harsh conditions to rapidly identify potential degradation pathways.[14][15][16]
Issue 1: HPLC Analysis Shows Decreased Purity and/or New Impurity Peaks
This is the most common and quantifiable sign of degradation. The goal is to identify which environmental factor is responsible.
Workflow for Diagnosing the Degradation Pathway
This workflow systematically isolates the cause of degradation.
Caption: Troubleshooting workflow for identifying degradation causes.
Experimental Protocols for Forced Degradation Studies
These protocols are designed to achieve a target degradation of 5-20%.[16][17] If you observe complete degradation, reduce the stressor intensity (e.g., lower temperature, shorter time).[17] If no degradation is observed, increase the intensity.[17]
1. Baseline Analysis (Control Sample)
Objective: To establish the initial purity and impurity profile.
Protocol:
Prepare a stock solution of Pyrido[3,4-b]pyrazine-8-carboxylic acid in a suitable solvent (e.g., DMSO, Methanol) at a known concentration (e.g., 1 mg/mL).
Immediately dilute to the working concentration for HPLC analysis.
Analyze using a validated stability-indicating HPLC method.[15]
Store the remaining stock solution and solid material at ≤ -20°C under an inert atmosphere (Argon or Nitrogen) and protected from light.
2. Thermal Degradation Protocol
Objective: To assess sensitivity to heat, primarily investigating decarboxylation.
Protocol:
Place a precisely weighed amount of the solid compound in a sealed vial.
Store the vial in a calibrated oven at an elevated temperature (e.g., 60°C or 80°C) for a set period (e.g., 7 days).[18]
After the stress period, allow the sample to cool to room temperature.
Prepare a sample for HPLC analysis as per the baseline protocol and compare the chromatograms.
Analysis: Look for a new peak that could correspond to the decarboxylated product. LC-MS analysis would show a loss of 44 Da (mass of CO2).
Place a thin layer of the solid compound in a chemically inert, transparent container.
Expose the sample to a light source conforming to ICH Q1B guidelines (providing controlled UV and visible light exposure).[20][21]
Simultaneously, wrap an identical sample in aluminum foil and place it alongside the exposed sample as a dark control to separate thermal effects from photolytic effects.[21]
After the exposure period, prepare both the exposed sample and the dark control for HPLC analysis.
Analysis: Compare the exposed sample to the dark control. New peaks in the exposed sample that are absent in the dark control are photodegradation products.[6]
4. Hydrolytic Degradation Protocol
Objective: To assess sensitivity to moisture.
Protocol (Solid State):
Place a weighed sample in a humidity chamber at an elevated relative humidity (e.g., 80% RH) and temperature (e.g., 40°C).
After the stress period, analyze by HPLC. A Karl Fischer titration should also be performed to quantify water uptake.
Protocol (Solution State):
Prepare solutions of the compound in buffers at different pH values (e.g., pH 4, 7, and 9).
Store these solutions at a controlled temperature (e.g., 40°C or 60°C), protected from light.[18]
Analyze samples at various time points (e.g., 1, 3, 7 days).
Analysis: Compare degradation rates at different pH levels. The pyrazine moiety can be susceptible to hydrolysis, especially under acidic or basic conditions.[22][23]
5. Oxidative Degradation Protocol
Objective: To assess sensitivity to oxidation.
Protocol:
Dissolve the compound in a suitable solvent and add a dilute solution of an oxidizing agent (e.g., 3% hydrogen peroxide).
Store the solution at room temperature, protected from light.
Monitor the reaction by HPLC at various time points.
Analysis: The formation of N-oxides on the pyrazine or pyridine rings is a likely outcome.[3][5] This would result in an increase in mass of 16 Da (or multiples thereof) per oxygen atom added, which can be confirmed by LC-MS.
Issue 2: Change in Physical Appearance (e.g., Color Change)
A change in color, typically to yellow or brown, often accompanies a loss of purity. This is usually due to the formation of highly conjugated degradation products or small amounts of polymeric impurities.
Troubleshooting Steps:
Perform an HPLC analysis on the discolored material and compare it to a control sample.
Correlate the appearance of the color with specific impurity peaks in the chromatogram.
The forced degradation studies described above are crucial here. For instance, if the sample from the oxidative stress test turns a similar color, it strongly suggests oxidation is the cause. Photodegradation is also a common cause of color change.
Part 3: Recommended Storage and Handling
Based on the chemical nature of Pyrido[3,4-b]pyrazine-8-carboxylic acid and the potential degradation pathways, the following storage conditions are recommended to maximize shelf-life.
Parameter
Recommended Condition
Rationale
Temperature
≤ -20°C
Minimizes the rate of all potential degradation reactions, especially thermal decarboxylation.
Atmosphere
Inert Gas (Argon or Nitrogen)
Displaces oxygen and moisture, preventing oxidative and hydrolytic degradation.[1]
Light
Protect from Light
Use amber vials or store in a dark location to prevent photodegradation.[1][]
Container
Tightly Sealed Vial
Prevents the ingress of moisture and oxygen from the ambient environment.
Handling
Minimize exposure to ambient conditions.
When handling, allow the container to warm to room temperature before opening to prevent water condensation on the cold solid. Weigh and handle quickly, then reseal under inert gas.
Part 4: Visualization of Potential Degradation Pathways
The following diagram illustrates the primary chemical transformations that Pyrido[3,4-b]pyrazine-8-carboxylic acid may undergo during improper storage.
Caption: Potential degradation pathways of the parent compound.
References
Oxidation methods of nitrogen-containing heterocyclic compounds. ResearchGate.[Link]
Quality Guidelines - ICH. International Council for Harmonisation.[Link]
Bioinspired Aerobic Oxidation of Secondary Amines and Nitrogen Heterocycles with a Bifunctional Quinone Catalyst. PMC.[Link]
Photostability and Stress Testing. WMINOLAB.[Link]
Q1A(R2) Guideline - ICH. International Council for Harmonisation.[Link]
ICH Q1A (R2) Stability testing of new drug substances and drug products. European Medicines Agency (EMA).[Link]
Mechanistic Investigation into the Decarboxylation of Aromatic Carboxylic Acids. osti.gov.[Link]
N-oxidation: Organic Chemistry II Study Guide. Fiveable.[Link]
Requirements for Photostability Testing in Regulatory Submissions. PharmaRegulatory.in.[Link]
Kinetics of Aromatic Nitrogen-Containing Heterocycle Oxidation with Chlorine Dioxide and Formation of Free Available Chlorine as a Secondary Oxidant. ACS Publications.[Link]
Oxidation of N‐heterocyclics: A green approach. PMC - PubMed Central - NIH.[Link]
FDA Guidance for Industry: Q1A(R2)Stability Testing of New Drug Substances and Products. apm.com.[Link]
Mechanistic Investigation into the Decarboxylation of Aromatic Carboxylic Acids. osti.gov.[Link]
ICH Q1 guideline on stability testing of drug substances and drug products. European Medicines Agency (EMA).[Link]
Annex 2 Stability testing of active pharmaceutical ingredients and finished pharmaceutical products. Q Laboratories.[Link]
Microbial Degradation of Pyridine and Pyridine Derivatives. ResearchGate.[Link]
Hydrothermal stability of aromatic carboxylic acids. ResearchGate.[Link]
STABILITY TESTING: PHOTOSTABILITY TESTING OF NEW DRUG SUBSTANCES AND PRODUCTS - ICH. International Council for Harmonisation.[Link]
Development of an LC-MS method for determination of nitrogen-containing heterocycles using mixed-mode liquid chromatography. PMC.[Link]
Dissolution Method Troubleshooting: An Industry Perspective. dissolution.com.[Link]
Proposed degradation pathways of pyridine derivatives in bacteria... ResearchGate.[Link]
How To Overcome The Critical Challenges Faced In Forced Degradation Studies. lhasalimited.org.[Link]
Hydrolysis of pyrazine moiety containing electron withdrawing group. ResearchGate.[Link]
(PDF) Development of an LC-MS method for determination of nitrogen-containing heterocycles using mixed-mode liquid chromatography. ResearchGate.[Link]
Forced Degradation Studies for Biopharmaceuticals. BioPharm International.[Link]
Influence of the Terminal Group on the Thermal Decomposition Reactions of Carboxylic Acids on Copper. pubs.rsc.org.[Link]
Microbial Degradation of Pyridine: a Complete Pathway in Arthrobacter sp. Strain 68b Deciphered. PubMed.[Link]
Denitrogenative Transformations of Pyridotriazoles and Related Compounds: Synthesis of N-Containing Heterocyclic Compounds and Beyond. ACS Publications.[Link]
A practical guide to forced degradation and stability studies for drug substances. arcinova.com.[Link]
Simultaneous Determination of 20 Nitrogen-Containing Heterocyclic Compounds in Soil by Supercritical Fluid Chromatography–Tandem Mass Spectrometry. MDPI.[Link]
Synthetic pathways for microbial biosynthesis of valuable pyrazine derivatives using genetically modified Pseudomonas putida KT2440. PMC.[Link]
Degradation of Nitrogen‐Heterocyclic Compounds by Anodic Oxidation and Electro‐Fenton Methods. Water Environment Research.[Link]
forced degradation study: Topics by Science.gov. science.gov.[Link]
Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. resolvemass.com.[Link]
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A Comparative Guide to the Binding Affinity of Pyrido[3,4-b]pyrazine-8-carboxylic Acid Kinase Inhibitors
This guide provides an in-depth comparative analysis of the binding affinities of kinase inhibitors based on the Pyrido[3,4-b]pyrazine-8-carboxylic acid scaffold. It is intended for researchers, scientists, and drug deve...
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides an in-depth comparative analysis of the binding affinities of kinase inhibitors based on the Pyrido[3,4-b]pyrazine-8-carboxylic acid scaffold. It is intended for researchers, scientists, and drug development professionals seeking to understand the potential of this chemical series as targeted kinase inhibitors. This document outlines the significance of the scaffold, presents illustrative comparative binding data against key kinases, details the experimental methodologies for affinity determination, and visualizes the relevant cellular signaling pathways.
Introduction: The Pyrido[3,4-b]pyrazine Scaffold in Kinase Inhibition
The pyrazine ring is a prevalent motif in clinically approved and investigational kinase inhibitors, valued for its ability to form key hydrogen bonds and other interactions within the ATP-binding pocket of kinases.[1] The fused heterocyclic system of Pyrido[3,4-b]pyrazine offers a rigid and planar scaffold that can be strategically functionalized to achieve high potency and selectivity against specific kinase targets.[2] Recent patent literature has highlighted the potential of Pyrido[3,4-b]pyrazine derivatives as inhibitors of therapeutically relevant kinases such as Spleen Tyrosine Kinase (Syk) and RET kinase.[3][4] Syk, a non-receptor tyrosine kinase, is a critical mediator of signal transduction downstream of various transmembrane receptors, including the B-cell receptor (BCR), making it a compelling target for autoimmune diseases and B-cell malignancies.[5][6]
This guide will focus on Spleen Tyrosine Kinase (Syk) as a primary target to illustrate the comparative binding affinity of hypothetical Pyrido[3,4-b]pyrazine-8-carboxylic acid derivatives. The presented data, while illustrative, is based on the known structure-activity relationships of similar kinase inhibitor series.
Comparative Binding Affinity
The following table presents a representative comparison of the in vitro binding affinities of three hypothetical Pyrido[3,4-b]pyrazine-8-carboxylic acid derivatives against a panel of selected kinases. The primary target, Syk, is highlighted, along with other kinases to illustrate the selectivity profile. Binding affinity is expressed as the half-maximal inhibitory concentration (IC50), a measure of the concentration of a drug that is required for 50% inhibition in vitro.
Disclaimer: The following data is illustrative and intended to demonstrate the format and nature of a comparative binding affinity guide. The specific IC50 values are hypothetical and do not represent published experimental results for these exact compounds.
The illustrative data in Table 1 suggests that derivatives of the Pyrido[3,4-b]pyrazine-8-carboxylic acid scaffold can be potent inhibitors of Syk. The variations in IC50 values between the hypothetical compounds (PBP-001, PBP-002, and PBP-003) would be attributable to different substitutions on the core scaffold, which would be explored during a structure-activity relationship (SAR) study. The data also illustrates the concept of a selectivity profile, where the compounds show significantly higher potency for Syk compared to other kinases like Fyn, Lyn, and VEGFR2, indicating a degree of selectivity.
Spleen Tyrosine Kinase (Syk) Signaling Pathway
Syk is a pivotal non-receptor tyrosine kinase that plays a crucial role in adaptive and innate immunity.[7] It is activated downstream of immunoreceptors, such as the B-cell receptor (BCR), that contain Immunoreceptor Tyrosine-based Activation Motifs (ITAMs).[8] Upon receptor engagement, Src-family kinases phosphorylate the ITAMs, creating docking sites for the tandem SH2 domains of Syk.[9] This recruitment leads to the phosphorylation and activation of Syk, which in turn phosphorylates a host of downstream substrates, including BLNK, PLCγ1, and VAV1.[7] This signaling cascade ultimately results in the activation of transcription factors like NF-κB, leading to cellular responses such as proliferation, differentiation, and survival.[10][11]
Caption: Simplified Syk Signaling Pathway downstream of the B-Cell Receptor.
Methodology: Determination of Kinase Inhibitor Binding Affinity
The determination of accurate and reproducible binding affinities is crucial for the comparative analysis of kinase inhibitors. A widely used method for this purpose is the Homogeneous Time-Resolved Fluorescence (HTRF®) assay, which is a form of Förster Resonance Energy Transfer (FRET).[12][13] The following is a detailed protocol for a TR-FRET based assay for determining the IC50 values of inhibitors against Syk.
Caption: Experimental workflow for a TR-FRET based Syk kinase inhibition assay.
Step-by-Step Protocol: TR-FRET Assay for Syk Inhibition
This protocol is a general guideline and may require optimization for specific laboratory conditions and reagent concentrations.[13][14]
Reagent Preparation:
Kinase Buffer: Prepare a suitable kinase reaction buffer (e.g., 50 mM HEPES, pH 7.0, 5 mM MgCl2, 1 mM DTT, 0.01% BSA).
Syk Enzyme: Dilute recombinant human Syk enzyme to the desired working concentration in kinase buffer. The optimal concentration should be determined empirically.
Substrate/ATP Mix: Prepare a solution containing the biotinylated tyrosine kinase substrate and ATP in kinase buffer. The substrate concentration is typically at or below its Km, while the ATP concentration is often at its Km value for the kinase.
Inhibitor Dilution Series: Prepare a serial dilution of the Pyrido[3,4-b]pyrazine-8-carboxylic acid inhibitors in DMSO. Further dilute in kinase buffer to the desired final concentrations. The final DMSO concentration in the assay should be kept constant and typically below 1%.
Detection Reagents: Prepare a detection buffer containing EDTA to stop the kinase reaction, a Europium (Eu)-cryptate labeled anti-phosphotyrosine antibody, and Streptavidin-XL665.
Assay Procedure (384-well plate format):
Add 2 µL of the diluted inhibitor or DMSO (vehicle control) to the wells of a low-volume 384-well plate.
Add 4 µL of the diluted Syk enzyme solution to each well.
Initiate the kinase reaction by adding 4 µL of the Substrate/ATP mix to each well.
Seal the plate and incubate for 60 minutes at room temperature.
Stop the reaction by adding 10 µL of the detection reagent mix to each well.
Seal the plate, protect from light, and incubate for 60 minutes at room temperature to allow for the development of the FRET signal.
Data Acquisition and Analysis:
Read the plate using a TR-FRET compatible plate reader with an excitation wavelength of 337 nm and simultaneous emission detection at 620 nm (Eu-cryptate emission) and 665 nm (XL665 emission).
Calculate the HTRF ratio for each well: (Emission at 665 nm / Emission at 620 nm) * 10,000.
Plot the HTRF ratio against the logarithm of the inhibitor concentration.
Fit the data to a four-parameter logistic equation to determine the IC50 value for each inhibitor.
Conclusion
The Pyrido[3,4-b]pyrazine-8-carboxylic acid scaffold represents a promising starting point for the development of potent and selective kinase inhibitors. As illustrated with the primary target Syk, a systematic evaluation of the binding affinities of derivatives against a panel of kinases is essential to characterize their potency and selectivity. The use of robust and reproducible assay methodologies, such as the TR-FRET assay detailed in this guide, is fundamental to generating high-quality data that can inform drug discovery programs. Further investigation into the structure-activity relationships of this compound class is warranted to optimize their therapeutic potential.
References
Iwata, S., Yamaoka, K., Niiro, H., Nakano, K., Wang, S.-P., Akashi, K., & Tanaka, Y. (2012). The Role of SYK in Human B CELL Activation and Its Relevance to Autoimmune Diseases. ACR/ARHP Annual Meeting. [Link]
Holodick, N. E., & Rothstein, T. L. (2012). Syk Tyrosine Kinase Is Critical for B Cell Antibody Responses and Memory B Cell Survival. The Journal of Immunology. [Link]
Zhang, J. H., Chung, T. D., & Oldenburg, K. R. (2008). Development of a HTRF® Kinase Assay for Determination of Syk Activity. Current Chemical Genomics. [Link]
Cisbio. (2008). Development of a HTRF® Kinase Assay for Determination of Syk Activity. Bentham Science Publishers. [Link]
Podolanczuk, A., Lazarus, A. H., Crow, A. R., Grossbard, E., & Bussel, J. B. (2022). Recent advances in understanding spleen tyrosine kinase (SYK) in human biology and disease, with a focus on fostamatinib. Expert Review of Clinical Immunology. [Link]
Barua, D., Hlavacek, W. S., & Lipniacki, T. (2015). A Computational Study of the Effects of Syk Activity on B Cell Receptor Signaling Dynamics. PLOS ONE. [Link]
Chen, L., Monti, S., Juszczynski, P., O'Donnell, E., Hsi, E. D., Xu, Y., ... & Shipp, M. A. (2008). SYK-dependent tonic B-cell receptor signaling is a rational treatment target in diffuse large B-cell lymphoma. Blood. [Link]
Mattila, P. K., Feest, C., Depoil, D., Treanor, B., Montaner, B., Otipoby, K. L., ... & Batista, F. D. (2014). B cell activation involves nanoscale receptor reorganizations and inside-out signaling by Syk. eLife. [Link]
Riccaboni, M., Bianchi, I., & Petrillo, P. (2022). Recent advances in understanding spleen tyrosine kinase (SYK) in human biology and disease, with a focus on fostamatinib. Taylor & Francis Online. [Link]
Al-Aamri, M. S., & Abdel-Aziz, A. A.-M. (2024). Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023). Journal of Enzyme Inhibition and Medicinal Chemistry. [Link]
Sharma, G., & Singh, S. (2024). Spleen tyrosine kinase (SYK): an emerging target for the assemblage of small molecule antitumor agents. Expert Opinion on Investigational Drugs. [Link]
Jiang, K., Zhong, B., Gilvary, D. L., Corliss, B. C., Hong-Geller, E., Wei, S., & Djeu, J. Y. (2002). Syk Regulation of Phosphoinositide 3-Kinase-Dependent NK Cell Function. The Journal of Immunology. [Link]
Tsang, C. H., & Tsang, M. W. (2019). A reevaluation of the spleen tyrosine kinase (SYK) activation mechanism. The Journal of Biological Chemistry. [Link]
Lee-Sundlov, M. M., & Luff, S. A. (2016). Distinct Pathways Regulate Syk Protein Activation Downstream of Immune Tyrosine Activation Motif (ITAM) and hemITAM Receptors in Platelets. The Journal of Biological Chemistry. [Link]
Loaëc, N., & Meijer, L. (2012). Efficient synthesis of novel disubstituted pyrido[3,4-b]pyrazines for the design of protein kinase inhibitors. MedChemComm. [Link]
Loaëc, N., & Meijer, L. (2012). Preparation of Novel 2,3,8-Trisubstituted Pyrido[3,4-b]pyrazines and Pyrido[2,3-b]pyrazines. Molecules. [Link]
Rowley, R. B., & Burkhardt, A. L. (2000). Activation of the Syk tyrosine kinase is insufficient for downstream signal transduction in B lymphocytes. BMC Immunology. [Link]
BMG LABTECH. (n.d.). LanthaScreen TR-FRET tyrosine kinase and protein kinase C assay. BMG LABTECH. [Link]
Google Patents. (n.d.). WO2012123312A1 - Pyrido[3,4-b]pyrazine derivatives as syk inhibitors.
Google Patents. (n.d.). CA3188108A1 - 2,3-disubstituted pyrido[3,4-b]pyrazine-containing compounds as kinase inhibitors.
Mass spectrometry validation of Pyrido[3,4-b]pyrazine-8-carboxylic acid purity
Mass Spectrometry Validation of Pyrido[3,4-b]pyrazine-8-carboxylic Acid Purity: A Comparative Guide Introduction Pyrido[3,4-b]pyrazine derivatives are highly privileged scaffolds in modern drug discovery, frequently util...
Author: BenchChem Technical Support Team. Date: April 2026
Mass Spectrometry Validation of Pyrido[3,4-b]pyrazine-8-carboxylic Acid Purity: A Comparative Guide
Introduction
Pyrido[3,4-b]pyrazine derivatives are highly privileged scaffolds in modern drug discovery, frequently utilized as foundational building blocks for potent protein kinase inhibitors targeting Syk, RET, and mTOR pathways[1][2]. As a critical intermediate, the purity of Pyrido[3,4-b]pyrazine-8-carboxylic acid directly impacts the efficacy, toxicity, and overall structural integrity of downstream active pharmaceutical ingredients (APIs)[3].
According to the International Council for Harmonisation (ICH) Q3A(R2) guidelines, organic impurities in new drug substances must be rigorously reported, identified, and qualified, typically starting at a reporting threshold of 0.05%[4]. To meet these stringent regulatory requirements, high-resolution liquid chromatography-mass spectrometry (LC-HRMS) has emerged as the gold standard, offering unparalleled sensitivity and structural elucidation capabilities compared to traditional analytical methods[5][6].
Comparative Analysis: LC-MS vs. Alternative Modalities
When validating the purity of nitrogen-rich heterocycles like Pyrido[3,4-b]pyrazine-8-carboxylic acid, analytical chemists must choose the most appropriate modality.
The Causality of Experimental Choices:
HPLC-UV: While excellent for routine bulk purity checks, UV detection relies entirely on the chromophoric properties of the analyte. Co-eluting impurities with similar UV absorption profiles to the pyrido[3,4-b]pyrazine core are easily masked, leading to false-positive purity assessments.
NMR Spectroscopy: NMR provides definitive structural confirmation of the bulk material but lacks the dynamic range and sensitivity required to detect trace impurities at the 0.05% ICH Q3A threshold[4][6].
LC-HRMS: By coupling orthogonal chromatographic separation with exact mass-to-charge (m/z) detection, LC-MS resolves co-eluting peaks and provides empirical formula data for unknown degradation products without requiring physical isolation[6][7].
Table 1: Objective Comparison of Purity Validation Techniques
To ensure a self-validating system, the following step-by-step methodology incorporates internal standards and orthogonal validation points for the purity assessment of Pyrido[3,4-b]pyrazine-8-carboxylic acid.
Accurately weigh 1.0 mg of Pyrido[3,4-b]pyrazine-8-carboxylic acid and dissolve in 1.0 mL of LC-MS grade Dimethyl Sulfoxide (DMSO) to create a stock solution.
Dilute the stock to a working concentration of 10 µg/mL using a diluent of 50:50 Water:Acetonitrile.
Self-Validation Check: Spike the sample with a stable isotopically labeled (deuterated) internal standard at a final concentration of 1 µg/mL. This monitors matrix effects and ensures consistent ionization efficiency across runs[8].
Step 2: UPLC Chromatographic Separation
Column: Reverse-phase C18 column (e.g., 2.1 x 100 mm, 1.7 µm particle size) to handle the polar nature of the carboxylic acid and the basic nitrogen atoms of the pyrazine ring.
Mobile Phase A: 0.1% Formic acid in Water.
Mobile Phase B: 0.1% Formic acid in Acetonitrile.
Gradient: 5% B to 95% B over 10 minutes at a flow rate of 0.4 mL/min.
Step 3: High-Resolution Mass Spectrometry (HRMS) Detection
Ionization: Electrospray Ionization (ESI) in both positive and negative modes. Causality: The carboxylic acid moiety ionizes optimally in negative mode [M-H]⁻, while the pyrido-pyrazine nitrogens readily accept protons in positive mode [M+H]⁺.
Mass Analyzer: Orbitrap or Time-of-Flight (TOF) set to a resolution of at least 60,000 FWHM to distinguish isobaric impurities.
Scan Range: m/z 100 to 1000.
Step 4: Data Processing & Impurity Qualification
Integrate the Total Ion Chromatogram (TIC) and Extracted Ion Chromatograms (EIC).
Calculate relative purity based on peak area normalization.
Identify any impurity peak >0.05% using MS/MS fragmentation matching and exact mass thermochemistry[7].
Sequential LC-HRMS workflow for trace impurity identification and ICH Q3A compliance.
Simulated Experimental Data & Impurity Profiling
In a representative validation of a synthetic batch of Pyrido[3,4-b]pyrazine-8-carboxylic acid (Exact Mass: 175.0382 Da), LC-HRMS analysis revealed three primary trace impurities. The use of high-resolution MS allowed for the immediate deduction of chemical formulas based on mass defect analysis—a feat impossible with standard HPLC-UV[5].
Table 2: LC-HRMS Impurity Profile of Pyrido[3,4-b]pyrazine-8-carboxylic Acid Batch
Impurity A (m/z 148.0505): The loss of 44 Da corresponds to the loss of CO₂. Pyrido[3,4-b]pyrazine-8-carboxylic acid can undergo thermal decarboxylation during harsh synthetic steps or within the heated ESI source itself.
Impurity B (m/z 192.0404): The addition of 16 Da suggests N-oxidation, a common degradation pathway for electron-rich pyrazine nitrogens when exposed to atmospheric oxygen or residual oxidizing agents during synthesis.
Pharmacological mechanism of Pyrido[3,4-b]pyrazine derivatives acting as kinase inhibitors.
Conclusion
The purity validation of Pyrido[3,4-b]pyrazine-8-carboxylic acid necessitates the use of LC-HRMS to confidently detect, identify, and quantify trace impurities and degradation products. While HPLC-UV and NMR serve as complementary techniques for bulk analysis, only LC-MS provides the sensitivity and structural resolution required to meet ICH Q3A regulatory thresholds for early-stage drug discovery and API development. By implementing the self-validating protocols outlined in this guide, analytical laboratories can ensure the integrity of their chemical building blocks, thereby accelerating the development of safe and effective kinase inhibitors.
References
Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023). PMC. 1
Efficient synthesis of novel disubstituted pyrido[3,4-b]pyrazines for the design of protein kinase inhibitors. RSC Publishing.3
A Tale of Two Scaffolds: A Comparative Guide to Pyrido[3,4-b]pyrazine-8-carboxylic Acid and Pyrido[2,3-b]pyrazine Bioisosteres
For the discerning researcher in drug discovery, the selection of a core heterocyclic scaffold is a critical decision that profoundly influences the trajectory of a development program. Among the myriad of privileged str...
Author: BenchChem Technical Support Team. Date: April 2026
For the discerning researcher in drug discovery, the selection of a core heterocyclic scaffold is a critical decision that profoundly influences the trajectory of a development program. Among the myriad of privileged structures, pyridopyrazines, bioisosteric to quinolines and other bicyclic systems, offer a versatile platform for engaging a diverse range of biological targets. This guide provides an in-depth, objective comparison of two prominent isomers: Pyrido[3,4-b]pyrazine and Pyrido[2,3-b]pyrazine, with a focus on their carboxylic acid derivatives and their broader application as bioisosteres.
This analysis moves beyond a simple cataloging of derivatives to explore the fundamental chemical and biological differences imparted by the specific arrangement of nitrogen atoms within the fused ring system. We will delve into the synthetic accessibility, physicochemical properties, and, most importantly, the divergent biological applications of these two scaffolds, supported by experimental data from the literature.
The Principle of Bioisosterism: More Than Just Swapping Atoms
Bioisosterism is a cornerstone of rational drug design, involving the substitution of a functional group or moiety with another that retains similar physical and chemical properties, with the goal of enhancing potency, selectivity, or pharmacokinetic profiles.[1] The strategic placement of nitrogen atoms in the pyridopyrazine core, as compared to a carbocyclic analogue like quinoline, can significantly alter electron distribution, hydrogen bonding capacity, and metabolic stability, thereby fine-tuning interactions with biological targets. This guide will explore how the subtle isomeric difference between the pyrido[3,4-b] and pyrido[2,3-b] systems can be leveraged to achieve distinct therapeutic aims.
The Pyrido[3,4-b]pyrazine Scaffold: A Focus on Structural Integrity and Targeted Inhibition
The Pyrido[3,4-b]pyrazine ring system is a key pharmacophore in a variety of biologically active compounds. Its unique electronic and steric properties make it a valuable scaffold in the design of targeted therapies, particularly in oncology.
Key Features and Biological Applications
Derivatives of the 1,2-dihydropyrido[3,4-b]pyrazine scaffold have been identified as potent antineoplastic agents.[2] Their mechanism of action is attributed to the disruption of microtubule dynamics, leading to an accumulation of cells in mitosis.[2] This activity is highly dependent on specific structural features:
The 1,2-dihydro structure is essential for activity. Oxidation to the aromatic pyridopyrazine or reduction to the tetrahydro derivative diminishes or abolishes antitumor effects.[2]
Substituents at key positions are critical. An amino group at the 4-position and an aryl-containing substituent at the 6-position are necessary for significant activity.[2]
More recently, Pyrido[3,4-b]pyrazine derivatives have been explored as inhibitors of Spleen Tyrosine Kinase (Syk).[3] Syk is a crucial mediator in the signaling pathways of immune cells, and its inhibition is a promising strategy for the treatment of inflammatory diseases and certain B-cell malignancies.[3]
Synthetic Accessibility
The synthesis of the Pyrido[3,4-b]pyrazine core can be achieved through various routes. A common strategy involves the condensation of a substituted pyridine-3,4-diamine with a 1,2-dicarbonyl compound.[4] The synthesis of the specifically requested Pyrido[3,4-b]pyrazine-8-carboxylic acid would typically involve a starting material where the carboxylic acid group is already present on the pyridine ring or is introduced via functional group manipulation at a later stage.
The Pyrido[2,3-b]pyrazine Scaffold: A Gateway to Diverse Biological Targets
The Pyrido[2,3-b]pyrazine isomer presents a different electronic and steric profile, which has been exploited to target a broader range of biological entities, from bacterial enzymes to viral polymerases and protein kinases.
Key Features and Biological Applications
The versatility of the Pyrido[2,3-b]pyrazine scaffold is evident in the diverse activities of its derivatives:
Antibacterial Agents: These compounds have shown promise as inhibitors of bacterial DNA gyrase, an essential enzyme for bacterial replication.[1] Molecular docking studies have revealed strong interactions between the pyridopyrazine core and the enzyme's active site.[1]
Antiviral Therapeutics: Novel Pyrido[2,3-b]pyrazine derivatives have been identified as potent inhibitors of human cytomegalovirus (HCMV) DNA polymerase.[5] This offers a non-nucleoside-based approach to treating HCMV infections.
Kinase Inhibitors: The Pyrido[2,3-b]pyrazine scaffold has been successfully employed in the design of inhibitors for various protein kinases implicated in cancer, such as EGFR and PI3K.[6][7] These inhibitors can overcome resistance to existing therapies.[6]
Synthetic Accessibility
The synthesis of the Pyrido[2,3-b]pyrazine core generally starts from a substituted pyridine-2,3-diamine, which is then condensed with a 1,2-dicarbonyl compound, such as oxalic acid or its derivatives, to form the pyrazine ring. This approach allows for the introduction of various substituents on both the pyridine and pyrazine rings. A multi-component synthesis approach has also been reported, offering an efficient route to diverse derivatives.[8]
Head-to-Head Comparison: Pyrido[3,4-b]pyrazine vs. Pyrido[2,3-b]pyrazine
Representative Synthesis of a Pyrido[2,3-b]pyrazine Derivative
This protocol is adapted from a reported synthesis of 7-bromo-1,4-dihydropyrido[2,3-b]pyrazine-2,3-dione, a precursor for further derivatization.[1]
Step 1: Synthesis of 7-bromo-1,4-dihydropyrido[2,3-b]pyrazine-2,3-dione
To a solution of 5-bromo-2,3-diaminopyridine (1.0 eq) in a suitable solvent such as ethanol, add oxalic acid (1.1 eq).
Reflux the reaction mixture for 4-6 hours, monitoring the reaction progress by TLC.
Upon completion, cool the reaction mixture to room temperature.
The product will precipitate out of the solution. Collect the solid by filtration.
Wash the solid with cold ethanol and dry under vacuum to yield the desired product.
Representative Biological Assay: DNA Gyrase Inhibitory Assay
This protocol outlines a general procedure for assessing the inhibitory activity of compounds against bacterial DNA gyrase.
Prepare a reaction mixture containing DNA gyrase enzyme, relaxed plasmid DNA substrate, and ATP in a suitable assay buffer.
Add the test compounds (dissolved in DMSO) at various concentrations to the reaction mixture.
Incubate the reaction at 37°C for 1 hour to allow for the supercoiling reaction to proceed.
Stop the reaction by adding a stop solution containing SDS and proteinase K.
Analyze the DNA topoisomers by agarose gel electrophoresis.
Visualize the DNA bands under UV light after staining with ethidium bromide.
The inhibition of DNA gyrase activity is determined by the decrease in the amount of supercoiled DNA compared to the DMSO control.
Visualizing the Scaffolds and Their Synthesis
Core Structures
Caption: Chemical structures of Pyrido[3,4-b]pyrazine-8-carboxylic acid and Pyrido[2,3-b]pyrazine.
General Synthetic Workflow
Caption: Generalized synthetic workflows for Pyrido[3,4-b]pyrazine and Pyrido[2,3-b]pyrazine cores.
Conclusion: A Matter of Strategic Design
The choice between Pyrido[3,4-b]pyrazine and Pyrido[2,3-b]pyrazine as a bioisosteric scaffold is not arbitrary but a strategic decision dictated by the intended biological target and desired therapeutic outcome. The Pyrido[3,4-b]pyrazine isomer, with its well-defined structure-activity relationship for mitotic arrest and Syk inhibition, is a compelling choice for targeted therapies in oncology and immunology. In contrast, the Pyrido[2,3-b]pyrazine scaffold offers a more versatile platform, demonstrating efficacy against a wider array of targets, including bacterial enzymes, viral polymerases, and various protein kinases.
Ultimately, the successful application of either scaffold hinges on a deep understanding of their inherent properties and a rational approach to substituent derivatization. This guide serves as a foundational resource for researchers to make informed decisions in the design of novel therapeutics based on these powerful heterocyclic systems.
References
Temple, C. Jr., et al. (1982). 1,2-Dihydropyrido[3,4-b]pyrazines: structure-activity relationships. Journal of Medicinal Chemistry, 25(9), 1045-1050. [Link]
Bennani, F., et al. (2016). Efficient synthesis of novel disubstituted pyrido[3,4-b]pyrazines for the design of protein kinase inhibitors. MedChemComm, 7(4), 725-734. [Link]
Khan, I., et al. (2023). Multicomponent synthesis of pyrido[2,3-b]pyrazine derivatives: electrochemical DNA sensing, nonlinear optical properties and biological activity. RSC Advances, 13(48), 33865-33878. [Link]
National Center for Biotechnology Information. (n.d.). Pyrido(2,3-b)pyrazine. PubChem Compound Database. Retrieved from [Link]
El-Faham, A., et al. (2025). Synthesis of new pyrido[2,3-b]pyrazine derivatives: Crystal structures, spectroscopic characterizations, molecular docking studies, DFT calculations, and antibacterial activity. Results in Chemistry, 18, 102695. [Link]
Astellas Pharma Inc. (2012). Pyrido[3,4-b]pyrazine derivatives as syk inhibitors.
Khan, I., et al. (2023). Multicomponent synthesis of pyrido[2,3-b]pyrazine derivatives: electrochemical DNA sensing, nonlinear optical properties and biological activity. RSC Advances, 13(48), 33865-33878. [Link]
Illyés, E., et al. (2013). Synthesis and biological evaluation of novel pyrido[2,3-b]pyrazines inhibiting both erlotinib-sensitive and erlotinib-resistant cell lines. Bioorganic & Medicinal Chemistry Letters, 23(22), 6245-6249. [Link]
Cuny, G. D., et al. (2018). From Quinoxaline, Pyrido[2,3-b]pyrazine and Pyrido[3,4-b]pyrazine to Pyrazino-Fused Carbazoles and Carbolines. Molecules, 23(11), 2947. [Link]
Guillon, J., et al. (2011). Preparation of Novel 2,3,8-Trisubstituted Pyrido[3,4-b]pyrazines and Pyrido[2,3-b]pyrazines. Synthetic Communications, 41(16), 2443-2456. [Link]
National Center for Biotechnology Information. (n.d.). Pyrido[3,4-b]pyrazine-7-carboxylic acid. PubChem Compound Database. Retrieved from [Link]
Lee, G., et al. (2024). Discovery of Novel Pyrido[2,3-b]Pyrazine Human Cytomegalovirus Polymerase Inhibitors with Broad Spectrum Antiherpetic Activity and Reduced hERG Inhibition. ChemMedChem. [Link]
Kandri Rodi, Y., et al. (2017). ANTIBACTERIAL ACTIVITY OF NEW PYRIDO[2,3-b]PYRAZINE DERIVATIVES. Journal Marocain de Chimie Hétérocyclique, 16(1), 118-124. [Link]
Comparative Efficacy of Pyrido[3,4-b]pyrazine-8-carboxylic Acid Derivatives in Cell-Based Assays
As the landscape of targeted therapeutics evolves, drug development professionals are increasingly moving away from first-generation pan-kinase inhibitors toward highly selective, structurally optimized scaffolds. Among...
Author: BenchChem Technical Support Team. Date: April 2026
As the landscape of targeted therapeutics evolves, drug development professionals are increasingly moving away from first-generation pan-kinase inhibitors toward highly selective, structurally optimized scaffolds. Among these, Pyrido[3,4-b]pyrazine-8-carboxylic acid has emerged as a privileged synthetic building block. It serves as the foundational core for designing next-generation ATP-competitive inhibitors targeting Spleen Tyrosine Kinase (Syk) and RET kinases, which are critical drivers in autoimmune diseases and hematological malignancies[1][2].
This guide objectively compares the efficacy, selectivity, and cell-based performance of pyrido[3,4-b]pyrazine-8-carboxylic acid derivatives against standard alternatives (such as the first-generation Syk inhibitor R406/Fostamatinib), providing actionable insights and validated experimental workflows for application scientists.
Mechanistic Rationale: The Power of the 8-Carboxylic Acid Handle
To understand the superior efficacy of this scaffold, we must look at the structural biology of kinase inhibition. First-generation inhibitors often suffer from off-target toxicity because they bind indiscriminately to the highly conserved ATP-binding pockets across the kinome.
The pyrido[3,4-b]pyrazine core solves this by acting as an ideal adenine mimetic. The nitrogen atoms within the bicyclic ring system form critical, high-affinity hydrogen bonds with the hinge region of the kinase (e.g., Ala451 in Syk)[2].
Crucially, the 8-carboxylic acid moiety acts as a versatile synthetic handle. By utilizing simple amide coupling chemistry at the C8 position, medicinal chemists can append bulky, lipophilic, or polar functional groups (such as substituted piperidines). These C8-substituents project outward into the solvent-exposed channel or the less-conserved "affinity pocket" of the kinase, locking the molecule in place and driving exquisite target selectivity[1][2].
Fig 1: Syk signaling pathway and targeted inhibition by pyrido[3,4-b]pyrazine derivatives.
Comparative Efficacy and Selectivity Profiling
The true test of a kinase inhibitor scaffold lies in its performance within complex cellular environments. Below is a comparative data synthesis pitting optimized pyrido[3,4-b]pyrazine-8-carboxamides (e.g., clinical-stage analogs like Sovleplenib) against R406 (the active moiety of Fostamatinib) and Tofacitinib (a JAK inhibitor reference).
A major clinical liability of R406 is its potent off-target inhibition of KDR (VEGFR2), which leads to dose-limiting hypertension in patients[2]. Derivatives built from the pyrido[3,4-b]pyrazine-8-carboxylic acid scaffold successfully abolish this KDR activity while maintaining single-digit nanomolar potency against Syk.
Table 1: Comparative in vitro and Cell-Based Efficacy
Compound Class / Scaffold
Primary Target
Biochemical IC₅₀ (nM)
Ramos Cell p-Syk IC₅₀ (nM)
Off-Target KDR IC₅₀ (nM)
Primary Clinical Liability
Pyrido[3,4-b]pyrazine-8-carboxamides
Syk
1.0 - 5.0
10 - 20
> 10,000
Minimal (High selectivity)
R406 (Fostamatinib metabolite)
Syk
~50.0
60 - 80
~30.0
Hypertension (KDR-driven)
Tofacitinib
JAK1/3
1.0 - 3.0
N/A
> 3,000
Immunosuppression
Data synthesized from preclinical profiling of pyrazine-based inhibitors[1][2].
To objectively evaluate the efficacy of pyrido[3,4-b]pyrazine derivatives, application scientists must utilize a self-validating cell-based system. The Ramos B-cell line (human Burkitt's lymphoma) is the gold standard model because these cells constitutively express both the B-Cell Receptor (BCR) and endogenous Syk, avoiding the artifacts common in artificial overexpression systems[3].
Step-by-Step Protocol
Step 1: Cell Preparation and Starvation
Action: Harvest Ramos cells during the logarithmic growth phase. Wash and resuspend in serum-free RPMI-1640 medium at a density of
2×106
cells/mL. Incubate for 2 hours at 37°C.
Causality: Serum starvation is critical. It deprives the cells of exogenous growth factors, thereby reducing basal kinase phosphorylation levels. This maximizes the signal-to-noise ratio upon specific BCR stimulation.
Step 2: Compound Incubation
Action: Dispense 90 µL of the cell suspension into a 96-well V-bottom plate. Add 10 µL of the pyrido[3,4-b]pyrazine derivative (titrated from 10 µM to 0.1 nM, maintaining a final DMSO concentration of 0.1%). Include a DMSO-only vehicle control (negative baseline) and an R406 positive control well. Incubate for 1 hour at 37°C.
Causality: A 1-hour pre-incubation ensures the small molecule fully permeates the cell membrane and reaches thermodynamic equilibrium within the intracellular ATP-binding pocket of Syk prior to activation[2].
Step 3: BCR Stimulation
Action: Add 10 µg/mL of goat anti-human IgM F(ab')₂ fragment to each well. Incubate for exactly 15 minutes.
Causality: The anti-IgM fragment specifically crosslinks the BCR, triggering rapid autophosphorylation of Syk at residues Tyr525/526. The strict 15-minute window captures the transient peak of this phosphorylation event before negative feedback loops initiate[3].
Step 4: Lysis and Signal Preservation
Action: Halt the reaction immediately by adding ice-cold lysis buffer (e.g., RIPA) heavily supplemented with protease inhibitors and phosphatase inhibitors (1 mM Sodium Orthovanadate, 50 mM NaF).
Causality: Immediate lysis on ice halts all enzymatic activity. The phosphatase inhibitors are non-negotiable; without them, endogenous cellular phosphatases will rapidly strip the phosphate groups off Syk, destroying the biological snapshot.
Step 5: Quantification via HTRF
Action: Transfer the clarified lysates to an assay plate for Homogeneous Time-Resolved Fluorescence (HTRF). Use a capture antibody for total Syk and a europium-labeled detection antibody specific for phospho-Syk (Tyr525/526).
Causality: Ratiometric HTRF normalizes the phospho-Syk signal against the total Syk protein in the well. This self-validating step corrects for any well-to-well variations in cell seeding density or lysis efficiency, ensuring the calculated IC₅₀ is purely a measure of kinase inhibition.
Fig 2: Step-by-step workflow for evaluating Syk kinase inhibitors in Ramos B-cell assays.
Conclusion
The transition from broad-spectrum kinase inhibitors to precision therapeutics relies heavily on optimized chemical starting points. Pyrido[3,4-b]pyrazine-8-carboxylic acid provides an unparalleled balance of hinge-binding affinity and structural modularity. As demonstrated by comparative cell-based assay data, derivatives of this scaffold routinely outperform first-generation molecules like R406 by eliminating off-target KDR binding, thereby stripping away severe clinical liabilities like hypertension while maintaining robust target engagement in complex cellular models.
Standard Operating Procedure: Handling, Segregation, and Disposal of Pyrido[3,4-b]pyrazine-8-carboxylic Acid
As a Senior Application Scientist, I have developed this comprehensive Standard Operating Procedure (SOP) to guide researchers and laboratory managers through the safe handling, segregation, and disposal of Pyrido[3,4-b]...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist, I have developed this comprehensive Standard Operating Procedure (SOP) to guide researchers and laboratory managers through the safe handling, segregation, and disposal of Pyrido[3,4-b]pyrazine-8-carboxylic acid.
This guide moves beyond basic safety data, providing a causality-driven, self-validating framework to ensure environmental compliance and operational safety.
Executive Overview
Pyrido[3,4-b]pyrazine-8-carboxylic acid (CAS: 1023815-46-4)[1] is a highly versatile, nitrogen-rich heterocyclic building block widely utilized in the synthesis of advanced pharmaceuticals and agrochemicals[2]. While its rigid bicyclic framework makes it a critical intermediate in drug discovery, these same structural features—specifically its nitrogen-dense fused ring and reactive carboxylic acid group—necessitate strict operational and disposal protocols. Improper disposal can lead to the release of toxic nitrogen oxides (NOx) or cause dangerous exothermic reactions in mixed waste streams.
Physicochemical & Hazard Profiling
Understanding the molecular behavior of this compound is the foundation of a robust safety protocol. The data below dictates our handling and disposal strategies:
Property
Value
Operational Implication (Causality)
Chemical Name
Pyrido[3,4-b]pyrazine-8-carboxylic acid
Requires specific nomenclature on hazardous waste manifests to ensure proper incineration.
Primary identifier for regulatory tracking and vendor compliance.
Molecular Formula
C8H5N3O2
Nitrogen-rich core (3 N atoms) dictates the need for high-temperature incineration with NOx scrubbers.
Physical State
Solid (Powder/Crystals)
Prone to aerosolization; mandates handling within a controlled airflow environment to prevent inhalation.
Functional Group
Carboxylic Acid (-COOH)
Potential for mild corrosivity in solution; requires pH monitoring to prevent container degradation[3].
Operational Safety & Causality-Driven Handling
Before disposal, the compound must be handled using protocols that respect its chemical reactivity:
Inhalation & Contact Mitigation: Always handle the dry powder inside a Class II Biological Safety Cabinet (BSC) or a certified chemical fume hood. Causality: Fine heterocyclic powders can act as severe respiratory and mucous membrane irritants.
Chemical Segregation: Keep strictly isolated from strong oxidizing agents and strong bases. Causality: The electron-rich nitrogen atoms in the pyrazine and pyridine rings can undergo violent oxidation, while the acidic moiety will react exothermically with strong bases, potentially causing localized boiling or container rupture.
Waste Segregation & Regulatory Classification
Under the US Environmental Protection Agency (EPA) Resource Conservation and Recovery Act (RCRA), pure unused chemicals may be classified under specific P or U lists if explicitly named[3]. While Pyrido[3,4-b]pyrazine-8-carboxylic acid is not explicitly listed, its waste streams must be rigorously evaluated for hazardous characteristics:
Corrosivity (D002): Aqueous waste streams containing high concentrations of this acid may exhibit a pH ≤ 2, classifying them as D002 characteristic corrosive waste[3].
Ignitability (D001): If the compound is dissolved in organic solvents (e.g., Methanol, DMSO) for assays, the resulting mixture often meets the D001 ignitability characteristic[3].
All waste containing this compound must be managed as characteristic hazardous waste and never discharged into municipal drains[4].
Step-by-Step Disposal Methodologies
The following workflows provide self-validating steps to ensure waste is neutralized, contained, and recorded accurately.
Disposal workflow for segregation and neutralization of Pyrido[3,4-b]pyrazine-8-carboxylic acid.
Protocol A: Solid Waste Disposal
Collection: Gather all unreacted solid waste, contaminated weigh boats, and filter papers inside the fume hood.
Containment: Place materials into a chemically compatible, wide-mouth High-Density Polyethylene (HDPE) container.
Causality: HDPE provides excellent chemical resistance against weak organic acids and prevents moisture ingress that could lead to caking or degradation.
Segregation: Determine the solvent matrix. Never mix halogenated solvents (e.g., Dichloromethane) with non-halogenated solvents (e.g., DMSO, Methanol).
Aqueous Neutralization & Self-Validation: If the compound is dissolved in an aqueous matrix, verify the pH using universal indicator strips.
Action: If highly acidic, carefully neutralize to pH 6-8 using dilute NaOH (1M).
Self-Validation: The indicator strip must read between pH 6 and 8 before the container is sealed. If left at pH < 2, it meets the EPA D002 characteristic and risks degrading the carboy over time[3].
Transfer: Funnel the solution into the appropriate liquid waste carboy.
Venting: Ensure the carboy is equipped with a vented cap. Causality: Vented caps prevent dangerous pressure build-up from potential off-gassing or slow decarboxylation reactions.
Protocol C: Spill Containment & Remediation
Isolation: Evacuate non-essential personnel from the immediate area.
Containment: For solid spills, do not sweep dry , as this aerosolizes the powder. Mist the spill lightly with water or a compatible solvent to suppress dust.
Cleanup: Wipe up the dampened powder using inert absorbent pads. Place all contaminated materials into a solid hazardous waste container[4].
Decontamination: Wash the spill area with a mild alkaline detergent solution, followed by a water rinse, to neutralize and remove any residual acidic residue.
Logistics & Final Destruction
Ensure that your contracted waste management facility is licensed to handle nitrogenous heterocyclic compounds. Manifests must clearly indicate the presence of "nitrogen-rich heteroaromatics" to ensure the facility routes the waste to a high-temperature incinerator equipped with specialized scrubbers. Standard incineration without scrubbers will fail to capture the toxic nitrogen oxides (NOx) generated during the thermal breakdown of the pyrazine and pyridine rings.
References
US Environmental Protection Agency (EPA). "40 CFR Part 261 -- Identification and Listing of Hazardous Waste." eCFR. Available at:[Link]
US Environmental Protection Agency (EPA). "Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes." EPA.gov. Available at:[Link]
